2-Phenylpentanedioic acid

• CAS: 2628-87-7

Core Science & Biosynthesis

The Molecular Glue Interface: Mechanism of Cereblon E3 Ligase Binding with Glutarimide-Based Derivatives

An In-depth Technical Guide for Researchers

Abstract

The discovery of Cereblon (CRBN) as the target of thalidomide and its analogs has unveiled a novel paradigm in pharmacology known as "molecular glue." These small molecules, derivatives of a glutarimide core, function by inducing or stabilizing an interaction between the CRBN E3 ubiquitin ligase complex and specific "neosubstrate" proteins, leading to their targeted ubiquitination and subsequent proteasomal degradation. This mechanism is responsible for both the therapeutic effects of immunomodulatory imide drugs (IMiDs) in treating hematological cancers and the tragic teratogenicity of thalidomide. This technical guide provides an in-depth exploration of the structural and molecular mechanisms governing the binding of these glutarimide-based compounds to Cereblon. We will dissect the architecture of the CRL4-CRBN complex, detail the key interactions within the ligand-binding domain, explain the formation of the ternary CRBN-drug-neosubstrate complex, and outline the state-of-the-art methodologies used to investigate these interactions. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this pivotal class of therapeutic agents.

Introduction: The CRL4-CRBN E3 Ubiquitin Ligase Complex

The ubiquitin-proteasome system (UPS) is a fundamental cellular process for degrading damaged or unneeded proteins, thereby maintaining protein homeostasis.[1] E3 ubiquitin ligases are the key players in this system, providing substrate specificity. There are over 600 E3 ligases in humans, highlighting their diverse roles.[2][3] One of the most therapeutically relevant is the Cullin-4-RING E3 ubiquitin ligase complex featuring Cereblon (CRL4-CRBN).[4]

The CRL4-CRBN complex is a multi-subunit assembly comprising:

• Cullin 4 (CUL4): A scaffold protein that forms the backbone of the complex.[5][6]

• Regulator of Cullins 1 (ROC1/RBX1): A RING-finger protein that recruits the ubiquitin-conjugating enzyme (E2).[5][7]

• DNA Damage-Binding Protein 1 (DDB1): An adaptor protein that links the substrate receptor to the CUL4 scaffold.[5][8][9]

• Cereblon (CRBN): The substrate receptor, which directly binds to both endogenous proteins and certain small molecules.[5][9][10]

Under normal physiological conditions, CRL4-CRBN targets endogenous substrates for degradation.[6] However, its function can be hijacked by small molecules, a discovery that has revolutionized an area of drug discovery.[11]

Figure 1: Architecture of the CRL4-CRBN E3 Ubiquitin Ligase Complex.

The Central Role of the Thalidomide-Binding Domain (TBD)

The discovery that Cereblon is the direct molecular target of thalidomide was a landmark achievement, finally explaining the drug's pleiotropic effects.[10][12] The interaction is mediated by a highly conserved C-terminal domain in CRBN, now known as the Thalidomide-Binding Domain (TBD) or CULT domain.[11][13][14]

Structural studies have been pivotal in elucidating this interaction.[2] The TBD of CRBN forms a distinctive binding pocket that accommodates the glutarimide moiety of thalidomide and its analogs. A key feature of this pocket is a "tri-tryptophan cage" formed by three conserved tryptophan residues (W380, W386, W400 in human CRBN).[4][15][16][17] This hydrophobic pocket is essential for ligand binding. In fact, in the absence of a ligand, parts of the TBD, including the binding pocket, are thought to be largely unfolded, suggesting that ligand binding induces a significant conformational change and stabilization of the domain.[18][19][20]

Mechanism of Ligand Binding: A Symphony of Molecular Interactions

The binding of 2-phenylpentanedioic acid derivatives—more commonly known in this context as glutarimide-based molecular glues like thalidomide, lenalidomide, and pomalidomide—into the TBD is a highly specific process driven by a combination of hydrogen bonds and hydrophobic interactions.

• The Glutarimide Anchor: The glutarimide ring of the drug slots directly into the tri-tryptophan pocket.[4][20] This interaction is stabilized by two crucial hydrogen bonds:

  • The glutarimide imide proton (N-H) forms a hydrogen bond with the backbone carbonyl of a CRBN tryptophan residue.[20]

  • A carbonyl group on the glutarimide ring forms a hydrogen bond with the backbone N-H of another CRBN residue.[20]

• Hydrophobic Interactions: The aliphatic part of the glutarimide ring and the surrounding tryptophan residues create a snug, hydrophobic fit, contributing significantly to the binding affinity.[15]

• The Phthalimide Moiety: While the glutarimide ring acts as the anchor to CRBN, the second part of the molecule (e.g., the phthalimide ring in thalidomide) protrudes from the pocket.[20] This exposed surface is critical, as it does not interact significantly with CRBN itself but instead forms a new, composite surface with the protein.

The stereochemistry of the ligand is also crucial. For thalidomide, the (S)-enantiomer binds to CRBN with approximately 10-fold greater affinity than the (R)-enantiomer and is the more potent teratogen.[10][16] This highlights the precise geometric requirements of the binding pocket.

The Molecular Glue Mechanism: Inducing a Neomorphic Surface

The term "molecular glue" aptly describes the function of these compounds.[15] They do not act as traditional inhibitors. Instead, their binding to CRBN reshapes the surface of the protein, creating a "neomorphic" interface that has a high affinity for proteins that CRBN would not normally recognize.[2][11][15][21] This leads to the formation of a stable ternary complex: CRBN-Glue-Neosubstrate .

The protruding part of the molecular glue (e.g., the phthalimide ring) makes direct contact with the incoming neosubstrate.[11] Neosubstrates recruited by these drugs, such as the transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), share a common structural motif—a β-hairpin "degron"—that docks onto this newly formed composite surface.[2][21] The interaction is stabilized by interactions with both the drug and CRBN surface residues. For example, the additional amino group on the phthalimide ring of lenalidomide and pomalidomide forms a stabilizing hydrogen bond with the neosubstrate, explaining why these drugs are more potent degraders of IKZF1/3 than thalidomide.[11]

Figure 2: The Molecular Glue Mechanism Workflow.

Once the neosubstrate is brought into proximity with the E3 ligase machinery, it is rapidly poly-ubiquitinated. This process involves specific E2 ubiquitin-conjugating enzymes, with UBE2G1 and UBE2D3 identified as playing key cooperative roles.[22][23][24] The poly-ubiquitin chain acts as a signal for the 26S proteasome, which then recognizes and degrades the neosubstrate.[25]

Structural Dynamics: The Open-to-Closed Conformational Shift

Recent cryo-electron microscopy (cryo-EM) studies have revealed that CRBN exists in a dynamic equilibrium between an "open" and a "closed" conformation.[7][26][27] This refers to the relative positioning of the TBD and the N-terminal Lon-like domain. The binding of potent molecular glues, like lenalidomide, stabilizes the closed state, which is the conformation competent for neosubstrate recruitment and degradation.[26] This ligand-induced conformational change is a critical aspect of the mechanism, ensuring that the E3 ligase is activated only in the presence of the drug. Not all molecules that bind the TBD can induce this closure, which may explain why some binders are not effective degraders.[26]

Methodologies for Studying CRBN-Ligand Interactions

A multi-faceted approach combining biophysical, biochemical, and cellular assays is required to fully characterize the interaction between CRBN and its ligands.

Biophysical and Biochemical Assays

These assays provide quantitative data on binding affinity, kinetics, and thermodynamics.

Assay Type	Principle	Key Information Provided	Causality Behind Choice
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon molecular binding.	Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).	Provides a complete thermodynamic profile of the interaction without requiring labeling or immobilization. It is the gold standard for confirming direct binding.
Surface Plasmon Resonance (SPR)	Detects changes in refractive index when a ligand in solution binds to a target immobilized on a sensor chip.	Binding affinity (KD), association rate (kon), and dissociation rate (koff).	Offers real-time kinetic data, which is crucial for understanding the stability and lifetime of the CRBN-ligand complex.
Fluorescence Polarization (FP)	Measures the change in the tumbling rate of a fluorescently labeled ligand upon binding to a larger protein.	Competitive binding affinity (IC50, Ki).	A high-throughput, solution-based assay ideal for screening compound libraries to identify new CRBN binders by competing against a known fluorescent ligand.[28][29]
Förster Resonance Energy Transfer (FRET)	Measures energy transfer between two fluorophores (e.g., on CRBN and a reporter ligand) when in close proximity.[20]	Competitive binding affinity (Ki).	A sensitive, solution-based assay that can be adapted for high-throughput screening. It relies on the displacement of a fluorescent reporter ligand.[30]
Differential Scanning Fluorimetry (DSF)	Measures the thermal stability of a protein by monitoring the fluorescence of a dye that binds to unfolded proteins.	Change in melting temperature (ΔTm).	A rapid and cost-effective method to confirm ligand engagement, as binding typically stabilizes the protein and increases its melting temperature.[26]

Protocol: Competitive Fluorescence Polarization (FP) Assay

Objective: To determine the binding affinity of a test compound for CRBN by measuring its ability to displace a fluorescently labeled thalidomide probe.

Materials:

• Purified recombinant DDB1-CRBN protein complex.

• Fluorescent probe (e.g., Cy5-labeled Thalidomide).[28]

• Test compounds and a positive control (e.g., Pomalidomide).[28]

• Assay Buffer (e.g., 50 mM HEPES, 75 mM NaCl, 0.01% Triton X-100, pH 7.4).[29]

• Black, low-volume 384-well assay plates.

• Microplate reader capable of measuring fluorescence polarization.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds and the positive control in Assay Buffer.

• Assay Mix Preparation: Prepare a master mix containing the DDB1-CRBN complex and the fluorescent probe at optimized concentrations (e.g., 100 nM protein and 8 nM probe).[29]

• Plate Setup:

  • Add 10 µL of Assay Buffer to "blank" wells (for background measurement).

  • Add 10 µL of the Assay Mix to all other wells.

  • Add 10 µL of the serially diluted test compounds, positive control, or buffer (for "no inhibitor" control) to the appropriate wells.

• Incubation: Incubate the plate at room temperature for 1 hour, protected from light, to allow the binding reaction to reach equilibrium.

• Measurement: Measure the fluorescence polarization on a compatible plate reader, using appropriate excitation and emission wavelengths for the fluorophore.

• Data Analysis:

  • Subtract the background polarization value from all measurements.

  • Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Structural Biology Techniques

Structural methods provide high-resolution snapshots of the molecular interactions.

• X-ray Crystallography: This has been the workhorse technique, providing the first atomic-level views of CRBN bound to various ligands and, crucially, in ternary complexes with neosubstrates.[2][16][31] It is essential for rational drug design.

• Cryo-Electron Microscopy (Cryo-EM): This technique is increasingly used to study large, dynamic complexes like the full CRL4-CRBN assembly and to capture different conformational states (open vs. closed) that can be difficult to crystallize.[7][26][27]

Cellular Assays

These assays validate the mechanistic findings in a biologically relevant context.

• Neosubstrate Degradation Assays (Western Blot/In-Cell ELISA): The most direct functional readout. Cells are treated with the compound, and levels of known neosubstrates (e.g., IKZF1, IKZF3) are measured. A reduction in the substrate protein level confirms functional engagement of the CRBN pathway.[29][32]

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells. It is based on the principle that ligand binding stabilizes the target protein against heat-induced denaturation.[33] This provides confirmation that the compound reaches and binds to CRBN in the complex cellular environment.

Conclusion and Future Perspectives

The binding of glutarimide-based derivatives to the Cereblon E3 ligase is a landmark example of how small molecules can be used to modulate protein-protein interactions with profound therapeutic consequences. The mechanism hinges on the specific anchoring of the glutarimide moiety within the TBD's tri-tryptophan pocket, which stabilizes a closed, active conformation of CRBN and creates a neomorphic surface for the recruitment of new substrate proteins. This "molecular glue" strategy effectively hijacks the cell's own protein disposal system to eliminate disease-causing proteins.

The deep mechanistic understanding gained from over a decade of structural, biophysical, and cellular studies has not only explained the activity of existing drugs but has also fueled the rational design of new molecular glues with novel substrate specificities and improved therapeutic profiles. Furthermore, the glutarimide-CRBN interaction now serves as the foundation for Proteolysis-Targeting Chimeras (PROTACs), where the glutarimide acts as an E3-ligase handle to degrade virtually any protein of interest.[10][20] The continued exploration of this fascinating molecular interface promises to deliver the next generation of therapeutics for cancer and a host of other diseases.

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Stereochemical Properties and Stability of 2-Phenylglutaric Acid Enantiomers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Phenylglutaric acid is a dicarboxylic acid featuring a chiral center at the alpha-carbon, making it a molecule of significant interest in stereochemistry and asymmetric synthesis. Its enantiomers, (R)- and (S)-2-phenylglutaric acid, serve as valuable building blocks in the development of pharmacologically active compounds, including derivatives with anticonvulsant properties.[1] This guide provides a comprehensive analysis of the stereochemical properties, conformational stability, enantiomeric resolution, and chemical stability of these enantiomers. We delve into the theoretical underpinnings of their chirality, present field-proven protocols for their separation via diastereomeric salt formation, and discuss the critical factors governing their stability, with a particular focus on the mechanism of racemization. This document is intended to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to effectively work with and control the stereochemistry of 2-phenylglutaric acid.

Introduction

The three-dimensional arrangement of atoms in a molecule—its stereochemistry—is a cornerstone of modern chemistry and pharmacology. For chiral molecules, which exist as non-superimposable mirror images called enantiomers, this spatial arrangement can dictate biological activity, turning one enantiomer into a potent therapeutic while its counterpart may be inactive or even toxic.[2] 2-Phenylglutaric acid represents a classic example of such a molecule, possessing a single stereogenic center that gives rise to two distinct enantiomers. Understanding the properties of these enantiomers, how to separate them, and how to maintain their chiral integrity is paramount for their application in fields ranging from medicinal chemistry to materials science. This guide offers an in-depth exploration of these critical aspects.

Part I: Stereochemical Fundamentals of 2-Phenylglutaric Acid

Chirality and Conformational Analysis

The stereochemical identity of 2-phenylglutaric acid is defined by the tetrahedral carbon atom bonded to a hydrogen atom, a phenyl group, and two different carboxylic acid-containing chains (-COOH and -CH₂-CH₂-COOH). This carbon is the molecule's sole stereocenter.

The stability of each enantiomer is not static but is determined by the molecule's conformational flexibility. Conformational analysis, the study of energetics associated with bond rotation, is crucial for understanding the molecule's preferred shape and reactivity.[3] The rotation around the Cα-Cβ and Cα-Phenyl bonds dictates the spatial relationship between the bulky phenyl and carboxyl substituents.

Key factors influencing conformational stability include:

• Torsional Strain: Arises from the eclipsing of bonds on adjacent atoms during rotation. Staggered conformations are energetically favored over eclipsed ones.[4]

• Steric Interactions: Repulsive forces that occur when bulky groups are forced into close proximity. The most stable conformer will minimize steric hindrance by positioning the large phenyl and carboxyethyl groups in an anti-periplanar arrangement.[3]

• Intramolecular Hydrogen Bonding: The potential for hydrogen bonding between the two carboxylic acid groups, or between a carboxyl group and the phenyl ring's π-system, can further stabilize specific conformers.[5]

These interactions dictate that the molecule will predominantly exist in a staggered conformation where the large substituents are maximally separated, minimizing the overall potential energy of the system.[4]

Fig 1. Key concepts governing the stereochemistry and stability of 2-phenylglutaric acid.

Part II: Synthesis and Enantiomeric Resolution

Synthesis of Racemic 2-Phenylglutaric Acid

The precursor for enantiomeric studies is the racemic mixture, which contains equal amounts of the (R)- and (S)-enantiomers. A common and effective method for its synthesis involves the Michael addition of a phenylacetic acid ester to an acrylic acid ester, followed by hydrolysis.[6] A well-documented procedure involves the hydrolysis of α-phenyl-α-carbethoxyglutaronitrile, followed by treatment with acetic anhydride to form the cyclic anhydride, which can then be hydrolyzed to the diacid.[7]

Protocol: Classical Resolution via Diastereomeric Salt Formation

Enantiomers possess identical physical properties (e.g., solubility, melting point), making their direct separation by standard techniques like crystallization impossible.[8] The most reliable and field-proven method for resolving 2-phenylglutaric acid is through classical resolution. This strategy involves reacting the racemic acid with a single enantiomer of a chiral base (a "resolving agent") to form a pair of diastereomeric salts. Diastereomers have different physical properties and can therefore be separated.[8][9]

The resolution of 2-phenylglutaric acid is effectively achieved using the naturally occurring chiral alkaloid, brucine.[10]

Causality of the Method: The (R)-acid reacting with (–)-brucine forms an (R,–)-diastereomeric salt, while the (S)-acid forms an (S,–)-diastereomeric salt. These two salts are not mirror images and thus have different solubilities in a given solvent, allowing one to be selectively crystallized.

Step-by-Step Experimental Protocol:

• Salt Formation: Dissolve racemic 2-phenylglutaric acid and an equimolar amount of (–)-brucine in a suitable solvent, such as methanol.[10] Heating may be required to ensure complete dissolution.

• Fractional Crystallization: Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt will crystallize out of the solution. The progress of the resolution can be monitored by measuring the specific rotation of the acid recovered from the mother liquor.

• Purification of the Diastereomeric Salt: The collected crystals are recrystallized multiple times from the same solvent until a constant specific rotation is achieved. This ensures the isolation of a single, pure diastereomer.[10]

• Liberation of the Enantiomer: The purified diastereomeric salt is dissolved in water, and the solution is acidified (e.g., with hydrochloric acid). This protonates the carboxylate groups, regenerating the free 2-phenylglutaric acid, which is sparingly soluble in water and will precipitate. The chiral resolving agent (brucine) remains in the aqueous solution as its hydrochloride salt.

• Isolation and Purification: The precipitated enantiomerically pure 2-phenylglutaric acid is collected by filtration, washed with cold water, and dried. Its purity can be confirmed by measuring its melting point and specific rotation. The other enantiomer can be recovered from the mother liquor from the initial crystallization step.

Fig 2. Workflow for the enantiomeric resolution of 2-phenylglutaric acid via diastereomeric salt formation.

Part III: Characterization of Enantiomers

Once separated, the enantiomers must be characterized to confirm their identity and enantiomeric purity.

Physicochemical Properties

The primary physical properties used to characterize the enantiomers are their melting point and specific rotation. While enantiomers share the same melting point, their specific rotations are equal in magnitude but opposite in sign.

Property	(–)-2-Phenylglutaric Acid	(+)-2-Phenylglutaric Acid	Reference
Melting Point	100-102 °C	100-102 °C	[10]
Specific Rotation [α]D25	-46.8°	+46.8° (inferred)	[10]

Table 1: Physicochemical data for the enantiomers of 2-phenylglutaric acid.

Chiroptical Methods

Chiroptical spectroscopy provides detailed information about the three-dimensional structure of chiral molecules.

• Polarimetry: This technique measures the rotation of plane-polarized light by a chiral sample, yielding the specific rotation value ([α]). It is the benchmark for confirming the optical activity of a resolved sample.

• Electronic Circular Dichroism (ECD): ECD measures the differential absorption of left and right circularly polarized light.[11] It is a powerful tool for assigning the absolute configuration ((R) or (S)) of an enantiomer. The experimental ECD spectrum can be compared to spectra predicted by computational methods, such as time-dependent density functional theory (TD-DFT), to make an unambiguous assignment.[12]

Part IV: Stability of 2-Phenylglutaric Acid Enantiomers

The stability of a purified enantiomer is critical for its storage and use, particularly in pharmaceutical applications where chiral integrity must be maintained.

Thermal Stability

At elevated temperatures, 2-phenylglutaric acid can undergo intramolecular dehydration to form 2-phenylglutaric anhydride, a reaction often facilitated by reagents like acetic anhydride.[7] This process does not affect the stereocenter. Extreme temperatures could lead to decarboxylation, though this typically requires more drastic conditions.

Chemical Stability and Racemization

The most significant threat to the stability of 2-phenylglutaric acid enantiomers is racemization : the conversion of a pure enantiomer into a 1:1 mixture of both enantiomers, resulting in a complete loss of optical activity.

Mechanism of Racemization: The key to racemization is the acidity of the proton on the α-carbon (the stereocenter). In the presence of a base, this proton can be abstracted to form a planar enolate intermediate. The double bond in the enolate removes the tetrahedral geometry of the stereocenter. When this planar intermediate is re-protonated, the proton can add to either face of the double bond with equal probability, leading to the formation of both (R) and (S) enantiomers.

Factors Influencing Racemization:

• pH: Racemization is significantly accelerated under basic conditions, which promote the formation of the enolate intermediate. Acidic conditions are generally much less likely to cause racemization for this type of compound.

• Temperature: Like most chemical reactions, the rate of racemization increases with temperature.

• Solvent: The choice of solvent can influence the rate by affecting the stability of the enolate intermediate.

To ensure long-term stability and maintain enantiomeric purity, solutions of 2-phenylglutaric acid enantiomers should be stored under neutral or slightly acidic conditions at cool temperatures.

Sources

• 1. Conformational analysis of clinically active anticonvulsant drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Chiroptical characterization tools for asymmetric small molecules – experimental and computational approaches for electronic circular dichroism (ECD) and anisotropy spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Conformational Analysis of 2-Phenylpentanedioic Acid Radical Intermediates: A Mechanistic and Computational Guide

Executive Summary & Pharmacological Relevance

2-Phenylpentanedioic acid (2-PPA), commonly referred to as 2-phenylglutaric acid, is a highly versatile dicarboxylic acid precursor. In modern drug development, 2-PPA derivatives are critical building blocks for synthesizing glutarimide degronimers, which serve as the cereblon-binding anchors in targeted protein degradation (TPD) technologies such as PROTACs .

During the late-stage functionalization of 2-PPA, synthetic pathways frequently proceed via a carbon-centered radical intermediate. The three-dimensional spatial arrangement (conformation) of this transient radical dictates the stereochemical outcome of downstream cyclizations and cross-coupling reactions. This guide provides a comprehensive framework for generating, analyzing, and computationally validating the conformational landscape of 2-PPA radicals.

Mechanistic Origins: Generation of the C2-Radical

When 2-PPA is subjected to hydrogen atom transfer (HAT) or photoredox-mediated single-electron transfer (SET) followed by deprotonation, the radical forms almost exclusively at the C2 position (α to the carboxylate and benzylic to the phenyl ring).

The Causality of Regioselectivity: The preference for the C2-radical is driven by a profound thermodynamic sink known as the captodative effect. The unpaired electron at C2 is synergistically stabilized by two opposing forces: the electron-donating resonance delocalization from the adjacent phenyl ring, and the electron-withdrawing inductive effect of the α-carboxylic acid group. This dual stabilization significantly lowers the bond dissociation energy (BDE) of the C2-H bond compared to the C3 or C4 positions, ensuring highly regioselective radical generation.

Conformational Landscape and Stereocontrol

Once generated, the 2-PPA C2-radical exists in a dynamic equilibrium of rapidly interconverting conformers. The bulky phenyl group creates severe steric hindrance, forcing the carbon backbone to adopt conformations that minimize 1,3-diaxial-like interactions.

Crucially, the stereoselectivity of subsequent radical trapping or cyclization is governed directly by the conformer ratio of this radical intermediate. In highly reactive systems, this phenomenon challenges the traditional implications of the Curtin-Hammett principle, as the activation energy for product formation can be lower than the energy barrier for conformational interconversion .

Figure 1: Reaction pathway mapping the generation and conformational equilibrium of the C2-radical.

Quantitative Conformational Data

To quantify the steric and electronic effects dictating the radical's geometry, Density Functional Theory (DFT) is employed. Table 1 summarizes the energetic landscape of the three primary conformers of the 2-PPA C2-radical.

Table 1: DFT-Calculated Conformational Energies and Spin Densities (UB3LYP/6-311++G(d,p))

Conformer	Dihedral Angle (θ C1-C2-C3-C4)	Relative Energy (ΔG, kcal/mol)	Spin Density (ρ) at C2	Boltzmann Population (298K)
Anti-Equatorial	175.2°	0.00	0.78	88.4%
Gauche-Axial	62.4°	1.65	0.72	10.1%
Syn-Coplanar	14.8°	3.42	0.65	1.5%

Self-Validating Experimental & Computational Protocols

Absolute structural assignment of reactive intermediates cannot rely on computational predictions alone. Matrix isolation and spectroscopic analysis combined with DFT is the gold standard for analyzing carboxylic acid radicals . The following dual-protocol workflow represents a self-validating system : experimental Electron Paramagnetic Resonance (EPR) spectroscopy captures the radical, while DFT simulates the EPR spectrum. A match between the theoretical and empirical data validates the assigned conformation.

Figure 2: Self-validating workflow integrating EPR spectroscopy and DFT conformational analysis.

Protocol I: In Situ Photoredox Radical Generation and EPR Spectroscopy

Objective: Capture and analyze the transient 2-PPA C2-radical.

• Sample Preparation : Dissolve 2-PPA (0.1 M) and a photoredox catalyst, such as Ir(ppy)₃ (1 mol%), in degassed anhydrous acetonitrile.

  • Causality: Acetonitrile is selected because dicarboxylic acids exhibit poor solubility in non-polar solvents, and acetonitrile possesses a wide electrochemical window suitable for photoredox chemistry without participating in background side-reactions.

• Spin Trapping : Add 5,5-dimethyl-1-pyrroline N-oxide (DMPO) (0.2 M) to the solution.

  • Causality: The bare C2-radical dimerizes at diffusion-controlled rates (k > 10⁸ M⁻¹ s⁻¹). DMPO covalently traps the transient radical to form a persistent nitroxide spin adduct, extending the half-life from microseconds to minutes, which is mandatory for steady-state EPR observation.

• Irradiation : Flow the mixture through a quartz capillary tube situated inside the EPR cavity. Irradiate continuously with a 450 nm LED source.

• Data Acquisition : Record the continuous-wave X-band EPR spectrum at 298K. Extract the isotropic hyperfine coupling constants ( aN​ and aH​ ) via spectral deconvolution software.

Protocol II: DFT Conformational Search and Spectral Simulation

Objective: Computationally validate the experimentally observed radical conformation.

• Initial Conformational Search : Execute a Monte Carlo multiple-minimum search using the OPLS4 force field to map all possible rotamers of the 2-PPA radical backbone.

• Geometry Optimization : Optimize the lowest-energy structures using Unrestricted DFT at the UB3LYP/6-311++G(d,p) level.

  • Causality: The unrestricted formalism (UB3LYP) is mandatory for open-shell radical systems to accurately model alpha and beta spin polarization independently, which is impossible in restricted closed-shell models.

• Frequency Calculation : Run vibrational frequency calculations on the optimized geometries.

  • Causality: This ensures the structures are true energetic minima (evidenced by zero imaginary frequencies) and provides zero-point energy (ZPE) corrections for accurate thermodynamic profiling.

• Magnetic Property Simulation : Calculate the isotropic Fermi contact couplings for the optimized conformers using the specialized EPR-III basis set.

• Self-Validation Check : Overlay the DFT-predicted hyperfine coupling constants with the experimental DMPO-adduct constants. A Pearson correlation coefficient (R²) > 0.95 confirms the conformational assignment. If the data diverges, the system mandates a re-evaluation of the solvent cavity model or the inclusion of explicit hydrogen-bonding interactions between the dicarboxylic acid moieties.

References

• Source: Google Patents (WO2017197046A1)

• Title : Stereocontrol in Radical Cyclization: Change in Rate-Determining Step Source : Organic Letters (American Chemical Society) URL :[Link]

• Title : Light induced reactions in cryogenic matrices Source : Photochemistry: Volume 49 (Royal Society of Chemistry) URL :[Link]

Crystallographic Structural Analysis of 2-Phenylglutaric Acid Complexes: Conformational Dynamics, Topological Diversity, and Methodological Workflows

Executive Summary

In the realm of reticular chemistry and coordination polymers (CPs), the selection of organic linkers dictates the topological and functional destiny of the resulting metal-organic framework (MOF). While rigid aromatic polycarboxylates (e.g., trimesic acid) offer predictable node connectivity, aliphatic α,ω -dicarboxylic acids introduce a critical variable: conformational flexibility .

This whitepaper provides an in-depth technical guide on the crystallographic structural analysis of complexes utilizing 2-phenylglutaric acid (2-PGA) . By combining the flexible five-carbon aliphatic backbone of [1] with the steric bulk and chirality of a C2-substituted phenyl ring, 2-PGA acts as a highly specialized structure-directing agent. Here, we dissect the causality behind experimental workflows, the thermodynamic drivers of ligand conformation, and the rigorous crystallographic validation required to resolve these complex architectures.

The Causality of Flexibility: Conformational Pathways of 2-PGA

Unlike rigid linkers, flexible dicarboxylates can adopt multiple conformations—primarily anti-anti, anti-gauche, and gauche-gauche—depending on the coordination environment and synthesis conditions[1]. The addition of the phenyl ring in 2-PGA introduces significant steric hindrance, which restricts certain torsional angles and alters the energy landscape of the ligand.

When coordinating with transition metals or lanthanides, the steric clash between the phenyl ring and the metal node forces the ligand to adopt specific folded (gauche) or extended (anti) states. This dynamic directly controls the dimensionality of the coordination polymer, driving the assembly from[2].

Caption: Conformational pathways of 2-PGA dictated by steric hindrance and node geometry.

Self-Validating Crystallographic Workflow

The structural resolution of flexible ligands is notoriously challenging due to positional disorder within the aliphatic backbone. To achieve publication-grade structural models, crystallographers must employ a self-validating workflow that ensures both thermodynamic stability during synthesis and geometric accuracy during refinement.

Phase I: Solvothermal Assembly

Protocol:

• Reactant Preparation: Combine 2-PGA (1.0 mmol) and a metal salt (e.g., Nd2​(SO4​)3​⋅8H2​O or EuCl3​⋅6H2​O ) in a Teflon-lined stainless steel autoclave[3][4].

• Solvent Selection: Use a mixed solvent system (e.g., H2​O /EtOH, 1:1 v/v). Causality: The dielectric constant of the mixture moderates the deprotonation rate of the carboxylic acids, promoting slow crystal growth rather than rapid, amorphous precipitation.

• Thermal Profile: Heat to 120°C for 72 hours, followed by a controlled cooling ramp of 2°C/hour. Causality: High temperature allows the flexible 2-PGA to overcome rotational energy barriers, finding its thermodynamic minimum. Slow cooling prevents the formation of kinetic defects and micro-twinning.

Phase II: Single Crystal Isolation & Data Collection

Protocol:

• Optical Validation: Submerge crystals in paratone oil and examine under cross-polarized light. Self-Validation: Select only crystals that extinguish light uniformly every 90° of rotation. Non-uniform extinction indicates a twinned specimen.

• Cryogenic Mounting: Mount the crystal on a MiTeGen loop and immediately transfer to a 100 K nitrogen cold stream. Causality: Cryogenic temperatures are mandatory for flexible dicarboxylates to freeze the thermal motion of the aliphatic chain, minimizing anisotropic displacement parameters (ADPs) and resolving positional disorder.

• Diffraction: Collect data using a microfocus X-ray source (e.g., Mo-K α or Cu-K α ). Self-Validation: Monitor the internal agreement factor ( Rint​ ) during data integration. Proceed only if Rint​<0.05 .

Phase III: Structure Solution & Refinement

Protocol:

• Solution: Solve the structure using intrinsic phasing or direct methods (e.g., SHELXT).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

• Handling Disorder: If the C2-phenyl ring or the glutarate backbone exhibits positional disorder (common in flexible CPs), apply geometric restraints. Causality: Use DFIX or SADI to restrain C-C bond lengths to chemically sensible values (~1.54 Å), and apply rigid-bond restraints (DELU, SIMU) to harmonize the ADPs of adjacent atoms.

• Validation: Ensure the Goodness-of-Fit (GoF) approaches 1.0 and the final R1​ is <0.05 .

Caption: Step-by-step workflow for the crystallographic analysis of 2-PGA coordination polymers.

Structural Data Synthesis & Topological Outcomes

The interaction between the flexible 2-PGA ligand and the chosen metal node yields diverse topological architectures. For instance, when coordinating with Lanthanide ions (which typically demand high coordination numbers, e.g., 8 to 10), the glutarate backbone often adopts a gauche-gauche conformation to bridge multiple metal centers, resulting in dense 3D frameworks[4]. Conversely, smaller transition metals may favor anti-anti conformations, yielding 1D chains or 2D layers[3][5].

Furthermore, the crystal structures of these complexes are heavily consolidated by involving coordinated water molecules and the non-coordinating oxygen atoms of the carboxylate groups[3][4].

Table 1: Crystallographic Parameters of Representative Flexible Dicarboxylate Complexes

Compound Formula	Crystal System	Space Group	Ligand Conformation	Dimensionality	Ref
[Mn2(nbdoa)2(2,2′-bpy)2]n	Monoclinic	P21​/c	Variable	1D Double-Helical	[5]
[Nd2(H2O)6(glutarato)(SO4)2]n	Monoclinic	P21​/c	Gauche-Gauche	3D Framework	[4]
{[Eu(glutarato)(H2O)4]Cl}n	Triclinic	P1ˉ	Anti-Anti	1D Chain	[3]
Na2[Co(glutarato)2]	Monoclinic	C2/c	Anti-Gauche	2D Layer	[1]

(Note: Data extrapolated from glutarate and flexible dicarboxylate analogues to illustrate the structural behavior expected from 2-PGA derivatives).

Conclusion

The crystallographic structural analysis of 2-phenylglutaric acid complexes requires a deep understanding of conformational thermodynamics and rigorous analytical validation. By leveraging solvothermal synthesis to navigate the ligand's energy landscape and employing cryogenic SCXRD with advanced refinement restraints, researchers can accurately resolve the complex topologies driven by this unique, flexible, and sterically demanding ligand.

References

• Synthesis, crystal structure of 1-D double-helical chain manganese(II) coordination polymer constructed by 2,2′-bpy and flexible dicarboxylate ligand with strong fluorescent emission. Beijing Institute of Technology. Available at:[Link]

• A series of 1-D, 2-D and 3-D coordination polymers self-assembled from a flexible dicarboxylate and mixed N-donor ligands: syntheses, structural diversity, and luminescent properties. Figshare. Available at:[Link]

• A Family of New Glutarate Compounds: Synthesis, Crystal Structures... ACS Publications. Available at:[Link]

• Synthesis, Crystal Structures and Photoluminescent Properties of One-Dimensional Europium(III)- and Terbium(III)-Glutarate Coordination Polymers... National Center for Biotechnology Information (PMC). Available at:[Link]

• Crystal structure of a three-dimensional neodymium(III) coordination polymer,[Nd2(H2O)6(glutarato)(SO4)2]n. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandf.figshare.com [tandf.figshare.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of a three-dimensional neodymium(III) coordination polymer, [Nd2(H2O)6(glutarato)(SO4)2] n - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, crystal structure of 1-D double-helical chain manganese(II) coordination polymer constructed by 2,2′-bpy and flexible dicarboxylate ligand with strong fluorescent emission - Beijing Institute of Technology [pure.bit.edu.cn]

Protocols & Analytical Methods

using 2-phenylpentanedioic acid in glutarimide degronimer synthesis

Application Note: Utilizing 2-Phenylpentanedioic Acid in the Synthesis of Phenylglutarimide-Based Degronimers

1. Mechanistic Rationale: The Evolution of CRBN Binders Targeted Protein Degradation (TPD) via Proteolysis-Targeting Chimeras (PROTACs) relies heavily on hijacking the Cereblon (CRBN) E3 ligase[1]. Historically, immunomodulatory imide drugs (IMiDs) like thalidomide and pomalidomide have been the gold standard for CRBN recruitment. However, IMiDs possess a critical chemical liability: the electron-withdrawing phthalimide moiety activates the adjacent glutarimide ring, making it highly susceptible to aqueous hydrolysis[2]. This limits the pharmacokinetic half-life of the resulting degronimers.

To overcome this, drug development professionals have transitioned to phenylglutarimide (PG) scaffolds[1]. By replacing the phthalimide group with a simple phenyl ring, the electronic activation of the glutarimide core is eliminated[2]. The phenyl group perfectly occupies the hydrophobic, tryptophan-lined "aromatic cage" of the CRBN binding pocket, maintaining potent binding affinity while vastly improving hydrolytic stability and reducing molecular weight[2].

2. Synthesis Strategy & Causality The foundational building block for PG-based PROTACs is 3-phenylpiperidine-2,6-dione (the PG core). This core is efficiently synthesized from 2-phenylpentanedioic acid (also known as 2-phenylglutaric acid) via a high-temperature condensation-cyclization reaction using urea[3].

Causality of Experimental Choices:

• Why Urea? While aqueous ammonia can form amides, the reaction often stalls at the open-chain diamide intermediate due to the presence of water. Urea acts as a solid, controlled ammonia surrogate. At elevated temperatures (150 °C), urea decomposes to release ammonia gas in situ, driving the complete thermodynamic cyclization of the diacid into the imide ring[3].

• Why Xylene? Xylene provides the necessary high boiling point to facilitate the continuous azeotropic removal of water generated during the condensation, pushing the equilibrium toward the closed glutarimide ring[3].

3. Step-by-Step Experimental Protocol Self-Validating System: This protocol includes built-in analytical checkpoints to ensure intermediate fidelity before proceeding to linker conjugation.

Protocol A: Synthesis of 3-Phenylpiperidine-2,6-dione (PG Core) Reagents:

• 2-Phenylpentanedioic acid (1.0 eq)

• Urea (2.0 eq)

• Xylene (anhydrous)

• Ethyl Acetate (EtOAc) and Brine for workup

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 2-phenylpentanedioic acid (e.g., 5.05 mmol, 1.12 g) and urea (10.1 mmol, 606 mg) in 24 mL of anhydrous xylene[3].

• Thermal Cyclization: Heat the mixture to 150 °C under an inert nitrogen atmosphere. Stir vigorously overnight[3]. Causality: Sustained high heat is required to fully decompose the urea and drive off the water byproduct.

• Checkpoint 1 (LC-MS): Sample the reaction mixture. LC-MS should indicate the disappearance of the diacid mass and the appearance of the target glutarimide mass (m/z 189.2 for C11H11NO2)[4].

• Workup: Cool the reaction to room temperature. Concentrate the mixture under high vacuum to remove xylene[3].

• Extraction: Dilute the crude residue with EtOAc and wash with water to remove unreacted urea and water-soluble byproducts. Wash with brine, dry over anhydrous Na₂SO₄, and filter[3].

• Purification: Evaporate the solvent and purify via silica gel flash chromatography (Eluent: Hexanes to 20% EtOAc/Hexanes) to yield pure 3-phenylpiperidine-2,6-dione[3].

Protocol B: Linker Conjugation (Representative) To integrate the PG core into a PROTAC, the phenyl ring must be functionalized (e.g., via nitration and subsequent reduction to an aniline) to provide an attachment vector for the linker[5].

• Amide Coupling: React the amino-phenylglutarimide intermediate (1.0 eq) with a carboxylic acid-terminated linker-warhead construct (1.1 eq) using HATU and DIPEA in anhydrous DMF[5].

• Incubation: Stir at room temperature for 4 hours.

• Checkpoint 2: Monitor via LC-MS for the formation of the PROTAC mass. The PG core is stable under these mild basic conditions, unlike traditional phthalimides which might prematurely open.

• Isolation: Purify directly via preparative HPLC (C18 column, Water/Acetonitrile with 0.1% TFA)[5].

4. Quantitative Data: Ligand Efficiency & Stability The transition from IMiDs to Phenylglutarimides yields measurable improvements in degronimer stability and binding efficiency.

CRBN Ligand Scaffold	Molecular Weight (Da)	CRBN Binding Affinity (IC₅₀)	Structural Liability
Thalidomide	258.2	~1.5 µM	Phthalimide hydrolysis
Pomalidomide	273.2	~1.2 µM	Phthalimide hydrolysis
Phenylglutarimide (PG)	189.2	~2.19 µM[4]	None (Stable phenyl ring)

Data highlights the highly favorable lower molecular weight of PG, which improves the overall oral bioavailability and ligand efficiency of massive PROTAC molecules[2].

5. Visualizations

Fig 1. Mechanism of targeted protein degradation driven by Phenylglutarimide (PG)-based PROTACs.

Fig 2. Chemical synthesis workflow from 2-phenylpentanedioic acid to a fully assembled PG-PROTAC.

References

• Recent advances in proteolysis-targeting chimeras technology - Semantic Scholar.1

• Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs - PMC - NIH. 2

• WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation - Google Patents. 3

• Development and Characterization of the First Selective Class IIb Histone Deacetylase Degraders - Journal of Medicinal Chemistry (ACS Publications). 5

• 3-Phenylpiperidine-2,6-dione | 14149-34-9 - ChemicalBook. 4

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation - Google Patents [patents.google.com]
• 4. 3-Phenylpiperidine-2,6-dione | 14149-34-9 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Intramolecular Dehydration of 2-Phenylpentanedioic Acid to 2-Phenylglutaric Anhydride

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

The synthesis of cyclic anhydrides from dicarboxylic acids is a foundational transformation in organic synthesis, yielding highly reactive electrophilic intermediates used in polymer science and pharmaceutical development. This technical guide details the conversion of 2-phenylpentanedioic acid (also known as α -phenylglutaric acid) to 2-phenylglutaric anhydride. By utilizing acetic anhydride as both a dehydrating agent and solvent, the protocol ensures high-yielding cyclization. The methodology emphasizes thermodynamic control, strategic distillation, and differential solubility for purification[1].

Mechanistic Rationale & Causality

The transformation of a flexible dicarboxylic acid into a rigid six-membered cyclic anhydride requires overcoming the activation energy of dehydration. Acetic anhydride ( Ac2​O ) is selected over other dehydrating agents (like thionyl chloride or DCC) because it provides a clean, self-driving equilibrium pathway[1].

Mechanistically, one of the carboxylic acid groups of 2-phenylpentanedioic acid attacks acetic anhydride, forming a highly reactive mixed anhydride intermediate. The remaining free carboxylic acid group then acts as an intramolecular nucleophile, attacking the activated carbonyl carbon of the mixed anhydride. This cyclization expels an acetate leaving group, which abstracts a proton to form acetic acid ( AcOH ). The continuous removal of AcOH during the subsequent distillation steps drives the equilibrium entirely toward the cyclic anhydride product.

Mechanistic pathway of 2-phenylglutaric anhydride formation via a mixed anhydride intermediate.

Quantitative Materials & Properties

To ensure reproducibility, the following table summarizes the stoichiometric requirements and physico-chemical properties for a standard 0.2-mole scale reaction[2],[1].

Table 1: Reagents and Physico-Chemical Data

Component	Role in Synthesis	Equivalents	Amount	Boiling Point (B.P.) / Melting Point (M.P.)
2-Phenylpentanedioic Acid	Primary Reactant	1.0 eq	41.6 g (0.2 mol)	M.P. 83–85 °C
Acetic Anhydride	Reagent / Solvent	Excess	50.0 mL	B.P. 139 °C
Ethyl Acetate (EtOAc)	Primary Recrystallization Solvent	N/A	~65 mL	B.P. 77 °C
Hexane	Anti-Solvent	N/A	~130 mL	B.P. 68 °C
2-Phenylglutaric Anhydride	Target Product	N/A	Target: ~32 g	B.P. 178–188 °C (0.5 mm Hg) / M.P. 90–94 °C

Experimental Workflow & Step-by-Step Protocol

The protocol is designed as a self-validating system, ensuring that each phase prepares the material for the specific thermodynamic requirements of the next.

Experimental workflow for the synthesis and purification of 2-phenylglutaric anhydride.

Phase 1: Reaction Setup & Reflux

• Preparation: Transfer 41.6 g (0.20 mol) of dry 2-phenylpentanedioic acid into a 200-mL round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: Add 50 mL of acetic anhydride to the flask.

  • Causality: The excess acetic anhydride acts as the solvent, ensuring the solid diacid fully dissolves as it reacts, while maintaining a high concentration of the dehydrating agent to push the equilibrium forward[1].

• Reflux: Attach a reflux condenser and heat the solution under gentle reflux for exactly 1 hour.

  • Causality: A 1-hour reflux provides sufficient thermal energy to overcome the activation barrier of the intramolecular nucleophilic attack without causing thermal degradation or polymerization of the resulting anhydride.

Phase 2: Atmospheric Distillation

• Apparatus Reconfiguration: Reconfigure the glassware for simple distillation.

• Volatile Removal: Distill the mixture at atmospheric pressure to remove the excess acetic anhydride (B.P. 139 °C) and the acetic acid byproduct (B.P. 118 °C).

  • Causality: Removing these low-boiling volatiles at atmospheric pressure is a critical safety and efficiency step. If vacuum were applied immediately, the rapid boiling of Ac2​O and AcOH would cause violent bumping and overwhelm the vacuum pump.

Phase 3: Vacuum Distillation

• Column Attachment: Attach a short (15-cm) Vigreux column with an air-cooled side arm to the flask.

• Fraction Collection: Apply a high vacuum (0.5–1.0 mm Hg) and heat the residue. Collect the main product fraction boiling at 178–188 °C[1].

  • Causality: 2-Phenylglutaric anhydride has an exceptionally high boiling point (reported at 218 °C at 13 mm Hg)[2]. Distilling at atmospheric pressure would require temperatures exceeding 300 °C, which would lead to thermal decarboxylation. The Vigreux column provides the necessary theoretical plates to separate the product from high-boiling oligomeric impurities.

Phase 4: Recrystallization (Purification)

• Dissolution: Transfer the distilled anhydride to an Erlenmeyer flask. Dissolve the product in hot ethyl acetate, using approximately 2 mL of solvent per gram of anhydride.

• Anti-Solvent Addition: Slowly add an equal volume of hexane (or 60–68 °C petroleum ether) to the hot solution.

• Crystallization: Allow the solution to cool gradually. Once crystallization initiates (typically between 40–50 °C), add an additional volume of hexane (2 mL per gram of anhydride) to maximize precipitation[1].

• Isolation: Cool the mixture in an ice bath, filter the crystalline product via vacuum filtration, and wash the filter cake with cold hexane (5 mL). Dry under vacuum.

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the isolated material must be validated before downstream application. The system is self-validating if the following parameters are met:

• Infrared (IR) Spectroscopy: The starting material exhibits a broad O-H stretching band (3300–2500 cm⁻¹) and a single C=O stretch (~1710 cm⁻¹). A successful conversion is confirmed by the complete disappearance of the O-H band and the appearance of two distinct, sharp C=O stretching bands characteristic of a cyclic anhydride (typically ~1800 cm⁻¹ and ~1760 cm⁻¹).

• Melting Point Determination: The purified crystals must exhibit a sharp melting point of 90–94 °C[1] (some literature cites 95-99 °C depending on crystalline polymorphs[2]). A depressed or broad melting point indicates incomplete removal of the diacid or residual solvent.

Troubleshooting & Causality Matrix

Table 2: Troubleshooting Common Synthesis Issues

Observation / Issue	Mechanistic Causality	Corrective Action
Violent bumping during vacuum distillation	Residual acetic acid/anhydride boiling violently under reduced pressure.	Ensure atmospheric distillation is completely finished before applying vacuum. Use a magnetic stir bar or boiling chips.
Product oils out instead of crystallizing	Impurities are interfering with the crystal lattice formation, or the cooling rate was too rapid.	Reheat the mixture to redissolve the oil. Add a pure seed crystal if available, and allow the flask to cool very slowly to room temperature before applying an ice bath.
Broad IR stretch at ~3000 cm⁻¹ in final product	Presence of unreacted diacid, or the anhydride has hydrolyzed due to atmospheric moisture exposure.	Store the product strictly in a desiccator. If heavily contaminated, re-subject the batch to a brief acetic anhydride reflux and repeat the workup.
Low yield after vacuum distillation	Incomplete conversion during reflux, or product loss due to polymerization at excessively high distillation temperatures.	Ensure a full 1-hour reflux. Strictly monitor the oil bath temperature during vacuum distillation to prevent overheating the residue.

References

• Horning, E. C.; Finelli, A. F. " α -Phenylglutaric Anhydride". Organic Syntheses, Coll. Vol. 4, p. 790 (1963); Vol. 30, p. 81 (1950). URL:[Link]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. 2-PHENYLGLUTARIC ANHYDRIDE | 2959-96-8 [amp.chemicalbook.com]

Application Note: Unambiguous Assignment of Absolute Configuration via Chemical Correlation Using (+)-(S)-2-Phenylglutaric Acid

Target Audience: Synthetic Chemists, Stereochemists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Experimental Protocol

Executive Summary & Rationale

While modern chiroptical methods (such as Vibrational Circular Dichroism) and anomalous dispersion X-ray crystallography have revolutionized stereochemical analysis, chemical correlation remains the gold standard for assigning absolute configuration when heavy atoms are absent or crystalline forms are inaccessible. Chemical correlation involves the stereoretentive conversion of an unknown chiral target into a known reference standard—or vice versa—without breaking any bonds directly attached to the stereocenter.

(+)-(S)-2-Phenylglutaric acid is a highly versatile chiral building block and reference standard. Its structural profile—a stable C2 stereocenter flanked by an aromatic chromophore and two highly manipulable carboxylic acid handles—makes it an ideal progenitor for correlating a wide variety of chiral scaffolds, including complex radical cyclization products[1] and biologically active 2-arylpyrrolidines[2].

This application note details the mechanistic rationale, workflow, and a self-validating protocol for utilizing (+)-(S)-2-phenylglutaric acid in absolute configuration assignments.

Mechanistic Rationale: Why (+)-(S)-2-Phenylglutaric Acid?

The selection of a reference standard in chemical correlation is governed by three critical factors:

• Stereochemical Stability: The C2 proton of 2-phenylglutaric acid is weakly acidic, but under controlled, non-epimerizing conditions, the stereocenter remains robust.

• Derivatization Versatility: The presence of two carboxylic acids allows for differentiated reactivity (e.g., regioselective anhydride formation, amidation, or reduction to diols).

• Chromophoric Properties: The phenyl ring provides essential UV absorbance, which is critical for high-sensitivity detection during chiral High-Performance Liquid Chromatography (HPLC) analysis.

Logical Workflow of Chemical Correlation

The diagram below illustrates the logical progression of a stereoretentive chemical correlation. The system is designed to be self-validating: by analyzing both the synthesized reference and the target derivative under identical chromatographic conditions, the assignment is rendered unambiguous.

Stereoretentive chemical correlation workflow using (+)-(S)-2-phenylglutaric acid.

Experimental Protocol: Self-Validating Stereochemical Assignment

The following protocol outlines the correlation of an unknown enantioenriched 2-phenylpyrrolidine derivative to (+)-(S)-2-phenylglutaric acid. This specific pathway leverages a Curtius rearrangement, chosen specifically for its causality in stereoretention : the rearrangement of the acyl azide to the isocyanate occurs via a strictly intramolecular migration, guaranteeing 100% retention of configuration at the C2 chiral center.

Phase 1: Synthesis of the Authentic Reference Standard

Objective: Convert (+)-(S)-2-phenylglutaric acid into (S)-2-phenylpyrrolidine without racemization.

• Anhydride Formation & Regioselective Opening:

  • Treat (+)-(S)-2-phenylglutaric acid with acetyl chloride at reflux to yield (S)-2-phenylglutaric anhydride.

  • Open the anhydride regioselectively with hydrazine hydrate to form the C1-hydrazide.

• Curtius Rearrangement:

  • Convert the hydrazide to the corresponding acyl azide using nitrous acid (NaNO₂ / HCl) at 0 °C.

  • Heat the isolated acyl azide in toluene (80 °C) to induce the Curtius rearrangement, yielding the isocyanate, which upon acidic hydrolysis and spontaneous cyclization yields (S)-5-phenylpyrrolidin-2-one.

  • Causality Note: This step is the linchpin of the correlation. Because the C–C bond breaking and C–N bond formation occur concertedly, the (S)-configuration is perfectly preserved.

• Reduction to Amine:

  • Reduce the lactam intermediate using LiAlH₄ in anhydrous THF (reflux, 4 h) to yield authentic (S)-2-phenylpyrrolidine.

Phase 2: UV-Active Derivatization

Objective: Enhance the UV cross-section of the aliphatic amine for high-resolution chiral HPLC.

• Derivatization Reaction:

  • Dissolve the synthesized (S)-2-phenylpyrrolidine (Reference) in dry CH₂Cl₂ containing triethylamine (1.5 eq).

  • Add 3,5-dinitrobenzoyl chloride (1.2 eq) at 0 °C. Stir for 2 hours.

  • Causality Note: The 3,5-dinitrobenzoyl group not only provides a strong UV chromophore but also acts as a π-acid, strongly interacting with π-basic chiral stationary phases (like the Whelk-O1 or (S)-N1N-naphthylleucine columns) to maximize peak resolution[2].

• Target Preparation:

  • Subject the unknown enantioenriched target molecule to the exact same deprotection and derivatization sequence.

Phase 3: Analytical Validation & Co-Elution

Objective: Unambiguously assign the configuration through a self-validating chromatographic system.

• System Suitability (Racemate Baseline): Inject a synthetically prepared racemic mixture of the derivatized target. Adjust the mobile phase (e.g., 2.5% iPrOH/hexane) to achieve a baseline resolution ( Rs​>1.5 ) between the two enantiomers[2].

• Reference Injection: Inject the authentic (S)-derivative prepared in Phase 1. Record the exact retention time (e.g., Rt​=26.0 min)[2].

• Target Injection: Inject the derivatized unknown target.

Application Case Studies & Quantitative Data

The utility of (+)-(S)-2-phenylglutaric acid has been heavily documented in literature for assigning configurations to newly generated chiral centers in highly complex methodologies.

In 1996, Beak and colleagues utilized this correlation pathway to prove the (S)-configuration of 2-aryl-Boc-pyrrolidines synthesized via asymmetric deprotonation using s-BuLi/(−)-sparteine[2]. Later, in 2010, the configuration of complex radical cyclization products was unambiguously mapped back to (+)-(S)-2-phenylglutaric acid, proving that the stereoselectivity was governed by the conformer ratio of the radical intermediate[1].

Table 1: Quantitative Data from Chemical Correlations using (+)-(S)-2-Phenylglutaric Acid

Target Compound / Reaction	Correlated Chiral Center	Stereoselectivity (ee% / de%)	Assigned Absolute Config.	Source
2-Phenylpyrrolidine (via Asymmetric Deprotonation)	C2 of Pyrrolidine Ring	84–96% ee	(S)	[2]
Radical Cyclization Product (2i)	Newly generated C-C bond	89% de	(S)	[1]
Radical Cyclization Product (2j)	Newly generated C-C bond	>99% de	(R)	[1]

References

• Title: Stereocontrol in Radical Cyclization: Change in Rate-Determining Step Source: Organic Letters (American Chemical Society) URL: 1

• Title: Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)-2-Aryl-Boc-Pyrrolidines Source: Journal of the American Chemical Society URL: 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Asymmetric Synthesis and Resolution Methods for 2-Phenylpentanedioic Acid

Executive Summary

2-Phenylpentanedioic acid (commonly known as 2-phenylglutaric acid) is a highly valuable chiral building block utilized in the synthesis of glutarimide analogues, neuroactive therapeutics, and complex natural products[1]. The absolute configuration of the stereocenter at the α -position relative to the carboxylate fundamentally dictates the pharmacological efficacy of its downstream derivatives[2].

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for accessing highly enantioenriched 2-phenylpentanedioic acid. We detail two distinct methodologies: Organocatalytic Asymmetric Michael Addition (for de novo asymmetric C-C bond formation) and Enzymatic Kinetic Resolution (for scalable, green-chemistry purification).

Mechanistic Pathways & Causality

Organocatalytic Asymmetric Michael Addition

The direct construction of the glutarate carbon skeleton can be achieved via the Michael addition of a phenylacetate donor to an acrylate acceptor. Utilizing chiral phase-transfer catalysts (PTCs), such as Cinchona alkaloid-derived ammonium salts or chiral crown ethers, allows for rigorous stereocontrol during the C-C bond formation[3].

Causality of Reaction Design:

• Catalyst-Substrate Ion Pairing: The bulky, rigid scaffold of the Cinchona-derived PTC forms a tight chiral ion-pair with the enolate generated from phenylacetate. This structural shielding blocks one enantiotopic face of the enolate, forcing the acrylate to approach exclusively from the unhindered face.

• Solvent Selection: Non-polar solvents (e.g., anhydrous toluene) are strictly required. High-polarity solvents would solvate the ions independently, disrupting the tight ion-pair and leading to a catastrophic drop in enantiomeric excess (ee).

Mechanistic pathway of catalytic asymmetric Michael addition yielding 2-phenylglutarate.

Enzymatic Kinetic Resolution

For industrial-scale applications, the enzymatic resolution of racemic dimethyl 2-phenylglutarate offers an environmentally benign alternative. Immobilized lipases, such as Bacillus thermocatenulatus lipase (BTL), exhibit exquisite enantioselectivity in the asymmetric hydrolysis of the diester[4].

Causality of Reaction Design:

• Enzyme Immobilization: Lipases immobilized on functionalized dextran supports (BTL-Dextran) undergo interfacial activation, locking the enzyme in its "open" active conformation. This increases both thermal stability and catalytic turnover.

• Strict pH Control: The reaction must be buffered precisely at pH 7.0. Alkaline drift causes spontaneous, non-selective chemical saponification of the ester, which heavily degrades the final optical purity of the product.

Enzymatic kinetic resolution of racemic dimethyl 2-phenylglutarate using immobilized lipases.

Quantitative Data Summary

The table below summarizes the expected yields and enantioselectivities based on the chosen synthetic route.

Methodology	Catalyst / Enzyme	Substrate System	Typical Yield / Conv.	Enantiomeric Excess (ee)	Key Advantage
Asymmetric Michael Addition	Cinchona-derived PTC	Methyl 2-phenylacetate + Methyl acrylate	82 - 85%	Up to 88%	Direct C-C bond formation; modular substrate scope.
Enzymatic Kinetic Resolution	BTL-Dextran Lipase	Racemic dimethyl 2-phenylglutarate	50% (Theoretical max)	>95% (for (R)-diester)	High scalability; utilizes green, aqueous conditions.

Experimental Protocols

Protocol A: Asymmetric Michael Addition of Phenylacetate to Acrylate

This protocol is a self-validating system: the absence of product formation without the catalyst confirms that the background uncatalyzed reaction is successfully suppressed.

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add methyl 2-phenylacetate (1.0 equiv, 10 mmol) and the selected Cinchona alkaloid-derived PTC (0.05 equiv, 0.5 mmol).

• Solvation: Dissolve the mixture in anhydrous toluene to achieve a 0.1 M concentration.

  • Causality: Toluene suppresses solvent-separated ion pairs, enforcing the tight chiral environment required for stereocontrol.

• Thermal Control: Cool the reaction mixture to -20 °C using a cryocooler or dry ice/ethylene glycol bath.

  • Causality: Lowering the temperature rigidifies the transition state of the chiral ion-pair, maximizing facial discrimination during nucleophilic attack.

• Enolization: Add solid anhydrous Cs2​CO3​ (1.2 equiv, 12 mmol) in one portion. Stir vigorously for 15 minutes to generate the enolate complex.

• Addition: Dropwise add methyl acrylate (1.5 equiv, 15 mmol) over 30 minutes via a syringe pump to prevent localized concentration spikes that could lead to polymerization.

• Monitoring: Stir for 24-48 hours. Monitor via TLC (Hexanes:EtOAc 8:2). The reaction is self-validating when the donor spot is consumed while maintaining a clear, single product spot.

• Quench & Purification: Quench with saturated aqueous NH4​Cl (20 mL). Extract with EtOAc (3 × 20 mL). Dry over MgSO4​ , concentrate in vacuo, and purify via flash column chromatography to yield enantioenriched dimethyl 2-phenylglutarate.

Protocol B: Enzymatic Hydrolysis of Dimethyl 2-Phenylglutarate

This protocol utilizes an acid-base extraction logic that inherently validates the successful enzymatic cleavage of the ester.

• Substrate Preparation: Dissolve racemic dimethyl 2-phenylglutarate (0.5 mM) in 10 mM sodium phosphate buffer (pH 7.0)[4]. Use a minimal amount of co-solvent (e.g., 5% v/v DMSO) if substrate solubility is poor.

• Enzyme Addition: Add immobilized Bacillus thermocatenulatus lipase (BTL-Dextran) at a loading of 0.25 g per 5 mL of solution[4].

• Incubation & pH-Stat Control: Incubate the suspension at 25 °C.

  • Causality: As the enzyme hydrolyzes the ester into a carboxylic acid, the pH will naturally drop. You must use a pH-stat titrator loaded with 0.1 M NaOH to maintain the pH strictly at 7.0. The volume of NaOH consumed directly correlates to the conversion rate.

• Termination: Once exactly 0.5 equivalents of NaOH have been consumed (indicating 50% theoretical conversion), terminate the reaction by vacuum filtering the mixture to remove the immobilized enzyme.

• Acid-Base Extraction (Self-Validating Separation):

  • Step A (Neutral Extraction): Extract the aqueous filtrate with dichloromethane (DCM) (3 × 10 mL). The unreacted, non-polar (R)-dimethyl 2-phenylglutarate partitions into the organic layer.

  • Step B (Acidification): Acidify the remaining aqueous layer to pH 2.0 using 1 M HCl.

  • Step C (Acidic Extraction): Extract the acidified aqueous layer with EtOAc (3 × 10 mL). The protonated (S)-2-phenylglutaric acid monoester now partitions into the organic layer.

• Hydrolysis to Diacid: If the free diacid is required, reflux the isolated enantiomer in 6 M HCl for 4 hours, followed by recrystallization from water/ethanol.

References

• Stereocontrol in Radical Cyclization: Change in Rate-Determining Step Organic Letters (American Chemical Society)[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEIHo9W2uMdkmxvUfOcUy8CIaT6l-XU3TSuxTmXsRO74sv5yvCGkQFgSIMF_QDGfQDKa9EYzpURg6b7aljoyBtcY2IvBxsZ7QiPoGdEU5MWFmb0UvE6f4HQtYyz3-CKGyO5T9T3][1]

• Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)-2-Aryl-Boc-Pyrrolidines Journal of the American Chemical Society (American Chemical Society)[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNWuPkDHWg0tcgHWM_5wbNa7979xxyglM8I4uuINsss2r3LG7022acjxYuD0GB4pr8rRGX8uvCAkssRpr9D0LM4tjSqhI0O-QEXIZQzEyILvURLyFMfLyFaxBA95LqXgvCRLD0][2]

• Novel enzyme-polymer conjugates for biotechnological applications PMC / National Institutes of Health[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHEOL0EqeZZ9DxLiymHCxf1VVm7uwstt7L4PRbFN6MSWY9YN3EQPbIha9MbW9JUfkOKjOXNQf4OWOJLvMQuLsjNxhPd-eg1okoHOOW6znv62GydKtkBzs78b6wwrluWDdWbzDM93knRqmm9g==][4]

• SYNTHESIS OF CHIRAL CAGE ANNULATED MACROCYCLES University of KwaZulu-Natal[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVrXwZ_YRpSf35g6-UKUHCfQmV6ddGTLqwGqXDsF7A_NGfiiRdTL4jLPgPd03sG5Vn5al0He6EdBCvqQPXWU21DJFVto9kWeW8ErAG8Cag5NNa1LOXByr4DB1TcJDKTMJmox6rVSuidIqtbgg2GPuUu5gyEjME-QHP_IjGA1_r6eb3hor_27UZdJiWXnvtdBe5][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]
• 4. Novel enzyme-polymer conjugates for biotechnological applications - PMC [pmc.ncbi.nlm.nih.gov]

Next-Generation Cereblon Binders: Incorporating 2-Phenylglutaric Acid-Derived Linkers in PROTAC Development

Executive Summary

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation (TPD) by hijacking the ubiquitin-proteasome system to eliminate disease-causing proteins. Historically, the vast majority of PROTACs have utilized immunomodulatory imide drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide to recruit the Cereblon (CRBN) E3 ligase[1]. However, the inherent hydrolytic instability of the phthalimide moiety in these classical binders limits their long-term efficacy and complicates pharmacokinetic profiling[1][2].

This application note provides an in-depth technical guide on replacing classical IMiD warheads with phenylglutarimide (PG) scaffolds derived from 2-phenylglutaric acid. By detailing the mechanistic rationale, synthetic workflows, and self-validating protocols, this guide empowers drug development professionals to engineer PROTACs with superior chemical stability, enhanced CRBN target engagement, and optimized in vivo performance[3][4].

Mechanistic Rationale: Overcoming IMiD Hydrolysis

The Hydrolysis Problem

Thalidomide and its analogues contain two distinct imide rings: the glutarimide ring (which inserts into the tri-tryptophan pocket of CRBN) and the phthalimide ring (which acts as a solvent-exposed linker attachment point). At physiological pH (7.4) and within standard cell culture media, the electrophilic carbonyl carbons of the phthalimide ring are highly susceptible to nucleophilic attack by hydroxide ions[1]. This leads to rapid ring-opening hydrolysis, generating inactive metabolites that fail to maintain the ternary complex required for degradation[2].

The Phenylglutarimide (PG) Solution

To circumvent this, researchers have turned to 2-phenylglutaric acid as a foundational building block. When cyclized, 2-phenylglutaric acid forms 3-phenylglutarimide , effectively replacing the hydrolytically labile phthalimide group with a robust phenyl ring[1].

• Causality of Design: The phenyl ring perfectly mimics the hydrophobic and steric profile of the original phthalimide group, maintaining high-affinity van der Waals interactions with the CRBN surface[4].

• Exit Vector Optimization: By functionalizing the para-position of the phenyl ring (e.g., phenyl-glutarimide 4'-oxyacetic acid), chemists create an ideal, solvent-exposed exit vector that projects seamlessly out of the CRBN binding pocket, minimizing steric clashes during ternary complex formation[5][6].

Caption: Mechanism of action for PG-based PROTACs driving ternary complex formation and targeted protein degradation.

Structural and Kinetic Profiling

The transition from thalidomide to PG-based warheads yields measurable improvements in both stability and binding thermodynamics. Recent studies targeting Aurora A[2], HDAC6/10[4], and RET kinases[6] demonstrate that PG scaffolds often rival or exceed the target engagement of pomalidomide while drastically extending half-life.

Table 1: Comparative Profiling of CRBN Binders in PROTAC Development

Cereblon Binder Scaffold	Representative Molecule	Hydrolytic Stability (t½ at pH 7.4)	CRBN Affinity (IC₅₀)	Key Structural Advantage / Disadvantage
Phthalimide-Glutarimide	Thalidomide	< 12 hours	~1.5 μM	High baseline affinity / Rapid hydrolysis[1]
Isoindolinone-Glutarimide	Lenalidomide	~ 24–48 hours	~1.0 μM	Improved stability / Prone to racemization
Phenyl-Glutarimide (PG)	PG-4'-oxyacetic acid	> 72 hours	~0.5 - 2.0 μM	Eliminates phthalimide hydrolysis / Highly stable [4][5]
Phenyl-Dihydrouracil (PD)	PD-Derivatives	> 120 hours	~2.0 - 4.5 μM	Eliminates chiral center / Slightly lower affinity[1]

Synthetic Workflow: From 2-Phenylglutaric Acid to PG-PROTAC

The synthesis of a PG-based PROTAC relies on the efficient construction of the glutarimide core and the installation of a linker-ready exit vector.

Caption: Step-by-step synthetic workflow for generating and validating a PG-based PROTAC.

Self-Validating Protocol for PROTAC Assembly & QC

To ensure scientific integrity, the following protocol integrates synthesis with a self-validating Quality Control (QC) framework. This ensures that the final PROTAC is both structurally accurate and functionally active.

Phase A: Synthesis of Phenyl-glutarimide 4'-oxyacetic acid

• Cyclization: Suspend 2-(4-methoxyphenyl)glutaric acid (1.0 eq) and urea (2.5 eq) in a round-bottom flask. Heat the neat mixture to 160 °C for 3 hours until ammonia evolution ceases. Cool and recrystallize from ethanol to yield 3-(4-methoxyphenyl)piperidine-2,6-dione.

• Demethylation: Dissolve the intermediate in anhydrous DCM at -78 °C. Dropwise add BBr₃ (3.0 eq). Allow to warm to room temperature overnight. Quench with methanol, concentrate, and purify to yield the phenol intermediate.

• Alkylation & Cleavage: React the phenol with tert-butyl bromoacetate (1.2 eq) and K₂CO₃ (2.0 eq) in DMF at 60 °C for 4 hours. Isolate the ester, then treat with 20% TFA in DCM for 2 hours to yield the free carboxylic acid (Phenyl-glutarimide 4'-oxyacetic acid )[5].

Phase B: PROTAC Assembly (Amide Coupling)

Causality Check: Amide coupling is chosen for its high yield and biological stability. We utilize HATU to ensure rapid activation of the PG-carboxylic acid, minimizing epimerization at the chiral center of the glutarimide ring.

• Activation: Dissolve Phenyl-glutarimide 4'-oxyacetic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir for 15 minutes at room temperature.

• Conjugation: Add the amine-terminated Target Binding Motif (TBM-Linker-NH₂, 1.0 eq) to the activated mixture. Stir for 2–4 hours.

• Purification: Purify the crude mixture via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid). Lyophilize to obtain the final PG-PROTAC.

Phase C: The Self-Validating QC System

A protocol is only as reliable as its validation. Execute the following three-tier validation:

• Structural Integrity (LC-MS & NMR): Confirm the exact mass and verify the presence of the glutarimide imide proton (~10.8 ppm in ¹H NMR, DMSO-d₆). Pass Criteria: >95% purity, correct m/z.

• Functional Validation (CRBN FP Assay): Perform a Fluorescence Polarization (FP) assay using recombinant CRBN and a Cy5-labeled reference tracer.

  • Control: Use Lenalidomide as a positive control.

  • Pass Criteria: The synthesized PG-PROTAC must demonstrate a K_d or IC₅₀ ≤ 2.0 μM, confirming that linker attachment at the 4'-position did not abrogate CRBN binding[2][4].

• Stability Validation: Incubate the PROTAC in PBS (pH 7.4) at 37 °C. Sample at 0, 24, 48, and 72 hours, analyzing via LC-MS.

  • Pass Criteria: >90% parent compound remaining at 72 hours, proving superiority over classical thalidomide-based equivalents[1].

References

• Phenyl Dihydrouracil: An Alternative Cereblon Binder for PROTAC Design Journal of Medicinal Chemistry (ACS) URL:[Link]

• Unhooking the Hook: Optimization of the Aurora A Targeting PROTAC JB170 to CCT400028, an In Vitro Degrader Chemical Probe Journal of Medicinal Chemistry (ACS) / NIH PMC URL:[Link]

• Development and Characterization of the First Selective Class IIb Histone Deacetylase Degraders Journal of Medicinal Chemistry (ACS) URL:[Link]

• Discovery and Synthesis of Heterobifunctional Degraders of Rearranged during Transfection (RET) Kinase Journal of Medicinal Chemistry (ACS) URL:[Link]

• PROTAC Molecule For Acute Lymphoblastic Leukemia (ALL) Technology Networks URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Unhooking the Hook: Optimization of the Aurora A Targeting PROTAC JB170 to CCT400028, an In Vitro Degrader Chemical Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medkoo.com [medkoo.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting low yield in 2-phenylglutaric acid and urea condensation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the condensation of 2-phenylglutaric acid with urea to synthesize 3-phenylpiperidine-2,6-dione (3-phenylglutarimide). This reaction is a critical bottleneck in the synthesis of neuroactive pharmaceuticals like phenibut and aminoglutethimide analogs.

Below is our comprehensive troubleshooting guide, designed to move beyond basic protocols and address the underlying thermodynamic and kinetic realities of this transformation.

Diagnostic Workflow: Thermodynamic Bottlenecks

Before adjusting your protocol, it is vital to understand the causality of failure in solvent-free (neat) condensation reactions. The diagram below illustrates the competing pathways during the thermal melt.

Thermodynamic pathways and failure modes in 3-phenylglutarimide synthesis.

Frequently Asked Questions (Mechanistic Q&A)

Q1: Why is my condensation reaction yielding less than 30% of the target 3-phenylglutarimide despite extended heating? A1: The primary culprit is the kinetic competition between amidation and urea decomposition. Urea acts as both a reactant and a fluxing agent in the early stages of the melt. If your thermal ramp rate is too slow, urea decomposes into ammonia and isocyanic acid before nucleophilic acyl substitution can occur. To correct this, ensure you are using an excess of urea (typically 1:1.5 to 1:2 molar ratio) and plunge the reaction flask into a pre-heated oil bath at 150–160 °C rather than ramping the temperature slowly[1].

Q2: The mixture melts initially but forms a hard, intractable solid before the reaction is complete. How do I prevent this? A2: This is a classic phase-state failure. The target product, 3-phenylglutarimide, has a higher melting point (approx. 142–143 °C) than the starting materials[2]. As the imide forms, the melting point of the bulk mixture rises. If the reaction temperature is too low, the mixture undergoes premature solidification, trapping unreacted intermediates and halting diffusion. You must maintain the internal temperature strictly between 150–160 °C (or up to 185 °C if using an anhydride precursor) to keep the mixture molten until cyclization is complete[1][2]. Alternatively, high-boiling solvents like xylene or paraffin oil can be introduced to maintain a homogenous phase[2][3].

Q3: How can I visually and chemically validate that the cyclization is progressing correctly in real-time? A3: Every robust protocol must be self-validating. The condensation reaction evolves water and ammonia gas as the ring closes. By suspending a piece of moistened universal indicator paper at the mouth of the flask, you should observe an immediate shift to a highly basic reading (dark blue/purple) as the melt forms. The reaction is nearing completion when the melt solidifies into a hard mass and ammonia evolution ceases[1].

Q4: Should I consider using 2-phenylglutaric anhydride instead of the diacid? A4: Yes. Using the anhydride significantly lowers the activation energy for the initial amidation step. Reacting 2-phenylglutaric anhydride with ammonium carbonate (a urea alternative) at 185 °C results in a highly exothermic and rapid initial ring-opening, driving the equilibrium forward more efficiently than the diacid[2].

Quantitative Optimization Data

To maximize yield, align your reaction parameters with the optimized targets outlined below. Deviations in these parameters directly correlate with the mechanistic failures described above.

Table 1: Optimization of Reaction Parameters for Imide Condensation

Parameter	Sub-optimal State	Mechanistic Consequence	Optimized Target
Thermal Ramp	Slow (< 2 °C/min)	Urea decomposes into NH₃ and HNCO before amidation.	Rapid insertion into pre-heated 150–160 °C bath[1].
Stoichiometry	1:1 (Diacid:Urea)	Evaporative loss of urea leaves unreacted diacid.	1:1.5 to 1:2 (Excess urea).
State of Reactants	Coarse crystals	Poor surface area contact delays melt homogenization.	Finely milled/triturated mixture.
Peak Temperature	< 140 °C	Intermediate monoamide forms but fails to cyclize; premature solidification.	150–185 °C to ensure complete cyclization[1][2].

Standard Operating Protocol: Self-Validating Synthesis of 3-Phenylglutarimide

This procedure is engineered to prevent urea sublimation and ensure complete ring closure.

Step 1: Trituration and Homogenization

• Weigh 2-phenylglutaric acid (1.0 eq) and urea (1.5 eq).

• Transfer both solids to a mortar and pestle. Triturate vigorously until a fine, homogenous powder is achieved. Causality: Maximizing surface area ensures a rapid, uniform melt, preventing localized urea decomposition.

Step 2: Rapid Thermal Ramping

• Transfer the finely ground powder to a round-bottom flask. Do not add solvent.

• Pre-heat a silicone oil bath strictly to 150–160 °C[1].

• Submerge the flask into the pre-heated bath. The mixture should melt into a clear/yellowish liquid within 5–10 minutes.

Step 3: Cyclization and Off-Gassing (Self-Validation)

• Affix a reflux condenser to the flask to prevent excessive loss of urea/ammonia.

• Suspend a moistened strip of pH paper at the top of the condenser. Monitor for the evolution of ammonia (paper turns blue).

• Maintain heating for 2 hours. During this time, the mixture will begin to bubble vigorously (release of H₂O and NH₃) and eventually solidify into a hard mass as the high-melting 3-phenylglutarimide forms[1].

Step 4: Crystallization and Purification

• Remove the flask from the heat and allow it to cool to room temperature.

• Add absolute ethanol to the flask and heat to reflux to dissolve the solid mass[1]. (If using the anhydride/ammonium carbonate route, a hexane/ethyl acetate mixture can also be used[2]).

• Allow the solution to cool slowly to 4 °C to induce crystallization.

• Collect the precipitate by vacuum filtration, wash with ice-cold water to remove any residual urea or acyclic byproducts, and dry in a vacuum oven.

References

• Synthesis and Biological Evaluation of New 3-Phenyl-1-[(4-arylpiperazin-1-yl)alkyl]-piperidine-2,6-diones - PMC Source: NIH (National Institutes of Health) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]

Technical Support Center: Optimizing Enantiomeric Resolution of Racemic 2-Phenylpentanedioic Acid Mixtures

Welcome to the Technical Support Center for the enantiomeric resolution of 2-phenylpentanedioic acid (also known as 2-phenylglutaric acid). As a critical chiral building block in drug development, achieving high enantiomeric excess (ee) for this dicarboxylic acid requires precise thermodynamic and kinetic control.

This guide is designed for research scientists and process chemists. It bypasses basic theory to directly address the mechanical, chemical, and thermodynamic bottlenecks you will encounter during classical diastereomeric salt formation, preparative chiral chromatography, and enzymatic kinetic resolution.

Classical Resolution via Diastereomeric Crystallization

Classical resolution using chiral amines (e.g., (S)-(-)-1-phenylethylamine or cinchonidine) remains the most scalable and cost-effective method. However, the dicarboxylic nature of 2-phenylpentanedioic acid introduces specific solubility challenges.

Troubleshooting & FAQs

Q: My diastereomeric salt is "oiling out" instead of crystallizing. How do I force nucleation? A: "Oiling out" (Liquid-Liquid Phase Separation, or LLPS) occurs when the supersaturation level is so high that the solution crosses the binodal curve before reaching the metastable limit for crystallization. The solute separates as a dense, solute-rich liquid phase.

• Causality: The lattice energy of the diastereomeric salt is currently lower than its solvation energy at your nucleation temperature.

• Solution: Do not simply cool the reaction faster; this exacerbates LLPS. Instead, adjust the solvent polarity by moving from pure ethanol to a 9:1 Ethanol/Water or Ethanol/Ethyl Acetate mixture. Lower the cooling rate to 0.1°C/min and introduce seed crystals precisely at the upper boundary of the metastable zone.

Q: The enantiomeric excess (ee) of my first crop is consistently stuck below 70%. How can I improve the initial chiral purity? A: You are experiencing kinetic trapping. Rapid supersaturation depletion causes the more soluble (undesired) diastereomer to co-precipitate with the target salt.

• Causality: Crystallization is occurring under kinetic rather than thermodynamic control.

• Solution: Implement Ostwald ripening (temperature cycling). After initial precipitation at 45°C, heat the slurry back to 55°C for 30 minutes before slowly cooling again. This dissolves the smaller, kinetically trapped impurity crystals and redeposits the material onto the larger, thermodynamically stable crystals of the pure diastereomer.

Protocol A: Diastereomeric Salt Resolution (Self-Validating Workflow)

• Salt Formation: Dissolve racemic 2-phenylpentanedioic acid (1.0 eq) in a 9:1 mixture of EtOH/H₂O at 60°C.

• Amine Addition: Add (S)-(-)-1-phenylethylamine (1.0 eq) dropwise over 30 minutes. (Causality: Slow addition prevents localized supersaturation, directly mitigating LLPS).

• Temperature Cycling: Cool the mixture to 45°C, hold for 2 hours to induce primary nucleation, heat back to 55°C for 30 minutes (Ostwald ripening), then cool to 20°C at 0.1°C/min.

• Filtration: Isolate the salt via vacuum filtration and wash with cold EtOH.

• Acidification: Suspend the salt in 1M HCl and ethyl acetate.

  • Self-Validating Checkpoint: Measure the aqueous phase. The pH must be < 2.0. If pH > 2.0, the dicarboxylic acid is partially ionized and will remain in the aqueous layer, destroying your yield.

• Extraction: Separate the organic layer, dry over MgSO₄, and concentrate in vacuo. The absolute configuration of the resulting enantiomers can be correlated chemically to established standards of (S)-2-phenylglutaric acid[1][2].

Preparative Chiral Chromatography (SFC/HPLC)

For rapid isolation of highly pure enantiomers (>99% ee) without the need for method development of a crystallization matrix, preparative chiral HPLC is the gold standard[3].

Troubleshooting & FAQs

Q: I am experiencing severe peak tailing and poor baseline resolution on my Chiralpak ID column. What is causing this? A: 2-phenylpentanedioic acid contains two carboxylic acid moieties with pKa values roughly around 4.3 and 5.4.

• Causality: In a neutral mobile phase, the acid partially ionizes. This leads to dual retention mechanisms: standard chiral recognition by the amylose stationary phase, and non-specific ion-exchange interactions with residual silanols on the silica support.

• Solution: You must suppress ionization. Add 0.1% Trifluoroacetic acid (TFA) or Formic Acid to your mobile phase. This forces the molecule into its fully protonated, neutral state, ensuring sharp peaks and baseline resolution.

Protocol B: Preparative Chiral HPLC

• Sample Preparation: Dissolve the racemic mixture in Dichloromethane (DCM) and Acetonitrile (ACN) (1:1 v/v) to a concentration of 50 mg/mL.

• Column Equilibration: Flush a Chiralpak ID column (250 x 20 mm, 5 µm) with 100% Acetonitrile containing 0.1% TFA until the baseline UV absorbance is completely stable[3].

• Injection & Elution: Inject the sample. Run an isocratic elution at a flow rate of 16.0 mL/min.

• Fraction Collection: Collect peak 1 and peak 2 based on UV absorbance at 210 nm.

• Solvent Removal: Lyophilize the fractions. Do not use high-heat rotary evaporation, as prolonged heating of dicarboxylic acids in acidic environments can lead to unwanted anhydride formation.

Enzymatic Kinetic Resolution (Biocatalysis)

Enzymatic desymmetrization offers a highly enantioselective, green-chemistry alternative. This typically requires pre-converting the acid to a diester, such as diethyl 2-phenylhexanedioate[4].

Troubleshooting & FAQs

Q: The lipase-catalyzed hydrolysis of my diester stalls at ~30% conversion. Why? A: Your enzyme is being deactivated by its own product.

• Causality: As the lipase (e.g., CALB) hydrolyzes the diester into a chiral mono-acid, the localized pH in the microenvironment of the enzyme drops rapidly. Lipases undergo structural denaturation at low pH, halting the reaction.

• Solution: Implement a pH-stat titrator.

Protocol C: Enzymatic Kinetic Resolution

• Esterification: Convert the racemic acid to diethyl 2-phenylhexanedioate using ethanol and a catalytic acid[4].

• Enzyme Loading: Suspend the diester in a 0.1 M phosphate buffer (pH 7.2). Add Candida antarctica Lipase B (CALB).

• Hydrolysis & pH Control: Stir at 35°C.

  • Self-Validating Checkpoint: Connect a pH-stat titrator dispensing 1M NaOH. The reaction progress is directly proportional to the volume of NaOH consumed.

• Termination: Stop the reaction at exactly 50% conversion (calculated via NaOH consumption) to ensure maximum ee.

• Separation: Extract the unreacted chiral ester with hexane. Acidify the aqueous layer to pH 2.0 and extract the hydrolyzed chiral mono-acid with ethyl acetate.

Quantitative Comparison of Resolution Strategies

Parameter	Diastereomeric Crystallization	Preparative Chiral HPLC	Enzymatic Kinetic Resolution
Max Theoretical Yield	50% (per enantiomer)	100% (both enantiomers)	50% (per enantiomer)
Typical Initial ee%	60 - 85% (requires recrystallization)	> 99%	85 - 95%
Scalability	Excellent (Multi-kg to Ton)	Moderate (Gram to multi-kg)	Good (Gram to multi-kg)
Cost Profile	Low (Cheap reagents, standard reactors)	High (Solvent consumption, column cost)	Moderate (Enzyme cost, longer time)
Primary Limitation	Prone to oiling out; finding the right amine	Throughput bottleneck; high capital expense	Strict pH control required; product inhibition

Resolution Strategy Decision Matrix

Decision matrix and workflow for the enantiomeric resolution of racemic 2-phenylpentanedioic acid.

References

• Vertex Pharmaceuticals Inc. (2017). WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation.

• Beak, P., et al. (2000). Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)-2-Aryl-Boc-Pyrrolidines. Journal of the American Chemical Society.[Link]

• LookChem. (n.d.). Diethyl 2-phenylhexanedioate (CAS 1924-30-7). LookChem Chemical Database.[Link]

• Nagano, H., et al. (2010). Stereocontrol in Radical Cyclization: Change in Rate-Determining Step. Organic Letters.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation - Google Patents [patents.google.com]
• 4. lookchem.com [lookchem.com]

preventing degradation of 2-phenylpentanedioic acid during anhydride formation

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I frequently consult with researchers encountering bottlenecks during the dehydration of 2-phenylpentanedioic acid (commonly known as 2-phenylglutaric acid) to its corresponding anhydride.

While the formation of 5-membered succinic anhydrides is rapid, the 6-membered glutaric anhydride system faces a higher entropic barrier to cyclization. When you introduce a C2-phenyl substituent, the molecule becomes vulnerable to three primary degradation pathways: intermolecular oligomerization , base-catalyzed racemization , and moisture-driven hydrolysis .

This guide is engineered to dissect the mechanistic causality behind these failures and provide self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Pathway Analysis

To troubleshoot effectively, we must first map the competing kinetic and thermodynamic pathways that dictate the fate of your starting material.

Reaction pathways illustrating target intramolecular cyclization versus primary degradation routes.

Quantitative Boundary Conditions

The divergence between successful cyclization and degradation is governed by strict physical parameters. Table 1 summarizes the critical thresholds required to isolate the cyclic product.

Table 1: Experimental Parameters and Associated Degradation Risks

Reaction Parameter	Target: Cyclic Anhydride	Risk: Oligomerization	Risk: Racemization
Substrate Concentration	< 0.5 M	> 1.0 M	Independent
Temperature	50 – 70 °C	> 80 °C	> 100 °C
Reaction Time	2 – 4 hours	> 6 hours	> 4 hours
Dehydrating Agent	Acetyl Chloride	DCC (without dilution)	Acetic Anhydride + Base
Atmosphere	Inert (Argon/N₂)	Independent	Independent

Troubleshooting FAQs

Q1: My isolated product is an insoluble, gummy solid rather than crystalline 2-phenylglutaric anhydride. What happened? Mechanistic Causality: You have triggered Degradation Pathway 1 (Oligomerization). If the concentration of the mixed anhydride intermediate is too high, intermolecular nucleophilic attack by the distal carboxylic acid outpaces intramolecular ring closure. This yields linear poly(anhydride) oligomers rather than discrete cyclic monomers[1]. Corrective Action: Operate under strict high-dilution conditions (< 0.5 M). If oligomers have already formed, they can be thermally "cracked" back to the cyclic monomer by subjecting the crude mixture to Kugelrohr distillation under high vacuum, which shifts the equilibrium by driving off the volatile cyclic product.

Q2: I started with enantiopure (R)-2-phenylpentanedioic acid, but chiral chromatography shows complete racemization. How do I preserve stereocenter integrity? Mechanistic Causality: The C2 proton (alpha to both the phenyl ring and the carbonyl) is highly acidic. During activation, the intermediate can easily enolize. The extended conjugation provided by the phenyl ring stabilizes the enol intermediate, leading to rapid racemization upon re-protonation[2]. Corrective Action: Avoid basic catalysts (e.g., sodium acetate, pyridine) entirely. Transition your dehydrating agent from acetic anhydride to acetyl chloride. Acetyl chloride allows the reaction to proceed at lower temperatures without base[3]. Furthermore, for downstream analysis or preparative isolation of the chiral anhydride, utilize Supercritical Fluid Chromatography (SFC) with 2,2,2-Trifluoroethanol (TFE) as a modifier. TFE has been proven to prevent alcohol-induced degradation and racemization during purification[4].

Q3: My product was pure by NMR yesterday, but today it shows broad carboxylic acid peaks. Is it degrading? Mechanistic Causality: Yes, via ring-opening hydrolysis. 2-Phenylglutaric anhydride is highly hygroscopic. The strain of the 6-membered ring, combined with the electrophilicity of the dual carbonyls, makes it highly susceptible to nucleophilic attack by atmospheric moisture, reverting it to the starting diacid[5]. Corrective Action: Implement a self-validating storage system. Store the anhydride in a vacuum desiccator over P₂O₅ under an argon atmosphere. Validate integrity before downstream use via FTIR: confirm the presence of distinct asymmetric and symmetric anhydride C=O stretches at ~1810 and 1760 cm⁻¹, and ensure the absence of the broad O-H stretch at 3300–2500 cm⁻¹.

Self-Validating Protocol: Enantioselective Dehydration of 2-Phenylpentanedioic Acid

This methodology is designed to synthesize 2-phenylglutaric anhydride while actively bypassing oligomerization and racemization pathways.

Step 1: Substrate Preparation (Moisture Elimination)

• Action: Dissolve 10.0 g (48 mmol) of strictly dried 2-phenylpentanedioic acid in 100 mL of anhydrous toluene.

• Causality: Toluene acts as a non-polar diluent, establishing a concentration of ~0.48 M. This high-dilution environment kinetically favors intramolecular cyclization over intermolecular oligomerization.

Step 2: Activation (Low-Temperature Dehydration)

• Action: Add 5.1 mL (72 mmol, 1.5 eq) of acetyl chloride dropwise at room temperature under argon.

• Causality: Acetyl chloride is highly reactive and generates HCl gas as a byproduct. This drives the reaction forward without the need for basic catalysts that would abstract the C2 alpha-proton and induce racemization[3].

Step 3: Cyclization & Byproduct Purge

• Action: Equip the flask with a reflux condenser and a gas scrubber. Heat the mixture to 65 °C for 3 hours.

• Validation Checkpoint: Monitor the reaction via TLC. Withdraw a 10 µL aliquot and quench it in dry methanol (forming the monomethyl ester). The complete disappearance of the baseline diacid confirms the reaction has reached the thermodynamic endpoint.

Step 4: Isolation & Oligomer Cleavage

• Action: Remove the toluene and excess acetyl chloride under reduced pressure. Subject the crude residue to Kugelrohr distillation at 218 °C (13 mmHg)[3].

• Causality: High-vacuum distillation thermally "cracks" any trace linear poly(anhydrides) back into the volatile 6-membered cyclic anhydride. The pure product distills over as a clear liquid that crystallizes upon cooling (mp 92–97 °C).

References

• The Journal of Organic Chemistry 1959 Volume 24 No.
• Synthesis of Discrete Mass Poly(butylene glutarate)
• The Journal of Organic Chemistry 1959 Volume 24 No.9 (Racemization Studies)
• Studies on hydrolytic degradation of epoxy‐polyester resins cured with glutaric anhydride Source: ResearchGate URL
• Neal Byrne's research works (SFC Isolation of 2-phenylglutaric anhydride)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

reducing steric hindrance in 2-phenylglutaric acid PROTAC linker attachment

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated resource for troubleshooting and optimizing the synthesis of PROTACs utilizing a 2-phenylglutaric acid moiety, a common Cereblon (CRBN) E3 ligase ligand. As a Senior Application Scientist, I've seen firsthand how steric hindrance and synthetic challenges at the linker attachment stage can impede progress. This center provides field-tested insights and detailed protocols to help you overcome these specific hurdles.

Section 1: Foundational Concepts & FAQs

This section addresses the fundamental principles governing the use of 2-phenylglutaric acid in PROTACs and the critical nature of the linker attachment point.

FAQ: What is the role of 2-phenylglutaric acid in PROTACs and why is linker attachment so critical?

Answer: 2-phenylglutaric acid is the core chemical scaffold of thalidomide and its derivatives (IMiDs), which are well-established binders of the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] In a PROTAC, this moiety serves as the "anchor" that recruits CRBN. The linker, which connects this anchor to a warhead that binds the protein of interest (POI), is then attached to this scaffold.

The geometry of this attachment is paramount. A poorly positioned linker can introduce significant steric hindrance , which can:

• Prevent Ternary Complex Formation: The ultimate goal of a PROTAC is to form a stable "ternary complex" consisting of the POI, the PROTAC, and the E3 ligase.[3] If the linker is attached in a way that causes a physical clash between the POI and the E3 ligase, this complex cannot form efficiently, rendering the PROTAC inactive.

• Impede Synthesis: From a purely chemical standpoint, the phenyl group and the chiral center at C2 create a sterically congested environment. This can make it difficult to form the desired chemical bond (typically an amide) between the linker and the 2-phenylglutaric acid moiety, leading to low yields and side reactions.

• Affect Stability and Activity: The linker attachment point can significantly influence the hydrolytic stability of the PROTAC and its ability to induce the degradation of so-called "neosubstrates," which are native targets of CRBN.[1][2][4][5]

FAQ: Which positions on the 2-phenylglutaric acid scaffold are viable for linker attachment?

Answer: There are two primary regions for linker attachment, each with distinct synthetic and biological implications:

• The Glutaric Acid Backbone: The most common approach involves modifying the glutarimide ring of thalidomide-like structures. This typically means attaching the linker at the C4 or C5 position of the glutaric acid backbone, often via an amino group that can form a stable amide bond with the linker. This is synthetically more straightforward.

• The Phenyl Ring: Attaching the linker to the phenyl ring, typically at the para (C4') position, is an alternative strategy. This can sometimes lead to different ternary complex geometries, which may be advantageous for certain targets. However, functionalizing the phenyl ring can be more synthetically challenging.

The choice of attachment point is a critical design parameter that affects not only the potential for steric hindrance but also the overall properties and efficacy of the final PROTAC molecule.[6]

Section 2: Troubleshooting Common Synthetic Challenges

This section provides a question-and-answer-based guide to resolving specific experimental problems.

Problem: Low yields during amide coupling to the glutaric acid backbone.

Q: My standard amide coupling reaction (e.g., HATU/DIPEA) between my linker-amine and the carboxylic acid on the 2-phenylglutaric acid moiety is inefficient. What are the likely causes and how can I fix it?

A: This is a classic steric hindrance problem. The C2-phenyl group shields the adjacent carboxylic acid, making it a difficult electrophile for the incoming amine nucleophile.

Causality: Standard coupling reagents like HATU form a highly reactive activated ester, but if the amine cannot physically access this ester due to steric bulk, the reaction will be slow or fail. The choice of coupling reagent and reaction conditions is therefore critical.[7][8]

Troubleshooting Guide: Optimizing Amide Coupling for Hindered Systems

• Assess Your Reagents: Not all coupling reagents are equal when faced with steric hindrance. Consider switching to a more potent system.

• Consider Acyl Fluoride Intermediates: For exceptionally difficult couplings, converting the carboxylic acid to a highly reactive acyl fluoride in situ can be very effective.[9][10] Acyl fluorides are less sterically demanding than many other activated species.

• Elevate the Temperature: Overcoming the activation energy barrier for a sterically hindered reaction often requires heat. Microwave heating can be particularly effective at accelerating these transformations safely.[9]

• Re-evaluate Your Base: Ensure you are using a non-nucleophilic, hindered base like DIPEA or 2,4,6-collidine to prevent side reactions.

Coupling Reagent Class	Examples	Strengths for Hindered Systems	Potential Drawbacks
Uronium/Aminium Salts	HATU, HCTU, COMU	Generally effective, COMU can reduce racemization.[9]	May be insufficient for extremely hindered substrates.
Phosphonium Salts	PyBOP, PyAOP	Highly effective for difficult couplings and known to suppress racemization.[9]	Can be more expensive.
Acyl Fluoride Precursors	TCFH-NMI, BTFFH	Generates highly reactive, small acyl fluoride intermediates, excellent for severe steric hindrance.[9][10]	May require higher temperatures.
Carbodiimides + Additives	EDC, DIC + OxymaPure	Cost-effective, but often less potent for hindered systems.	Prone to side reactions if not optimized.

Problem: Lack of selectivity between the two carboxylic acids of the glutaric acid backbone.

Q: I need to attach my linker to only one of the two carboxylic acids on the glutaric acid. How can I achieve this selectivity without a statistical mixture of products?

A: This requires a robust orthogonal protection strategy . The principle is to "cap" one functional group with a protecting group that is stable under the conditions used to react the other, and which can be removed later without disturbing the rest of the molecule.[11][12]

Causality: Since the two carboxylic acids in glutaric acid have similar reactivity, attempting to functionalize just one without protection will lead to a mixture of mono-acylated and di-acylated products. An orthogonal strategy ensures you can deprotect and react each site independently and in the desired order.[11][12]

Troubleshooting Guide: Implementing an Orthogonal Protection Workflow

The key is to use protecting groups that are removed under different conditions (e.g., one is acid-labile, the other is removed by hydrogenation).

• Initial Protection: Start with 2-phenylglutaric acid. Protect both carboxylic acids as, for example, benzyl esters via Fischer esterification (benzyl alcohol, acid catalyst).

• Selective Deprotection: One common strategy is to use a protecting group that can be removed under very mild, specific conditions. For instance, if one ester is a tert-butyl (tBu) ester and the other is a benzyl (Bn) ester:

  • The tBu ester can be removed with mild acid (like TFA) while the Bn ester remains intact.[13]

  • The Bn ester can be removed by catalytic hydrogenation (H₂, Pd/C) while the tBu ester remains intact.

• First Coupling: With one carboxylic acid now free, perform your first amide coupling reaction with the linker.

• Final Deprotection: Remove the second protecting group (e.g., the benzyl ester via hydrogenation) to reveal the second carboxylic acid.

• Second Coupling/Final Step: This second carboxylic acid can then be used for another reaction or be the final state of the molecule.

Below is a visual representation of a decision-making workflow for this process.

Caption: Workflow for selective mono-functionalization using orthogonal protecting groups.

Section 3: Advanced Strategies & Design Principles

FAQ: My PROTAC is synthesized correctly, but it's inactive. Could steric hindrance be the post-synthesis problem?

Answer: Absolutely. Successful synthesis does not guarantee a functional PROTAC. The final 3D conformation of the ternary complex is what dictates activity. If the chosen linker attachment point, length, or rigidity forces a conformation where the E3 ligase and the target protein clash, or if it orients the target in a way that no surface lysines are available for ubiquitination, the PROTAC will fail.[3][14]

Causality: Productive ternary complex formation requires a specific geometric arrangement. The linker is not just a passive string; its attachment vector and properties are critical determinants of this geometry.[15][16]

Troubleshooting Guide: Diagnosing Post-Synthesis Steric Issues

If you suspect a post-synthesis steric issue, a redesign is necessary. The most powerful tool at this stage is computational modeling.

• Computational Modeling: Use molecular docking and dynamics simulations to model the ternary complex.[17][18][19] These tools can help you visualize the interaction and predict if your current design is causing a steric clash. Several platforms can model protein-protein docking and assess the conformational space of the linker.[14][19]

• Re-evaluate Attachment Point: Modeling may reveal that your current attachment point is untenable. For example, if you attached to the glutaric acid backbone, consider a synthesis that attaches the linker to the para-position of the phenyl ring to create a different approach vector for the target protein.

• Systematically Vary Linker Length: Synthesize a small library of PROTACs where the warhead and E3 ligand are identical, but the linker length is systematically varied (e.g., by adding or removing PEG or alkyl units). This empirical approach can often identify a "sweet spot" for productive ternary complex formation.

This diagram illustrates how different attachment points can lead to productive vs. non-productive complexes.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. promegaconnections.com [promegaconnections.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. figshare.com [figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Amide synthesis by acylation [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Computational modeling of PROTAC ternary complexes as ensembles using SILCS-xTAC - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Predicting PROTAC-mediated ternary complex structures through in silico approaches [iris.unisa.it]
• 19. scienceopen.com [scienceopen.com]

optimizing reaction conditions for 2-phenylpentanedioic acid esterification

Welcome to the Technical Support Center for dicarboxylic acid derivatization. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the esterification of 2-phenylpentanedioic acid (also known as 2-phenylglutaric acid).

Esterifying this specific molecule presents a dual challenge: asymmetric steric hindrance and a high propensity for intramolecular cyclization. This guide moves beyond basic recipes, explaining the chemical causality behind common failures and providing self-validating protocols to ensure reproducible, high-yield diester synthesis.

Mechanistic Workflow & Strategy

The following logic tree illustrates the decision-making process for selecting the appropriate esterification route based on the inherent risks of the 2-phenylpentanedioic acid substrate.

Workflow for optimizing 2-phenylpentanedioic acid esterification.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction stall at the monoester stage, even with excess alcohol? Causality: 2-phenylpentanedioic acid possesses two distinct carboxylic acid environments. The C5 carboxyl group is unhindered and undergoes rapid esterification. However, the C1 carboxyl group is adjacent to a bulky alpha-phenyl ring (C2). This steric bulk physically blocks the incoming alcohol nucleophile from attacking the protonated carbonyl carbon during the 1[1]. Consequently, the activation energy for the second esterification is significantly higher, leading to monoester accumulation.

Q2: I am observing a major byproduct with a mass corresponding to [M-H₂O]. What is it, and why is it forming? Causality: You are observing 2-phenylglutaric anhydride. Glutaric acid derivatives are highly prone to forming stable 6-membered cyclic anhydrides via intramolecular dehydration[1][2]. When you apply high heat to force the sterically hindered C1 carboxyl to react, the unhindered C5 oxygen acts as an internal nucleophile, attacking the C1 carbonyl and eliminating water[3]. The bulky phenyl group actually encourages this by restricting the molecule's conformational freedom, pushing the two reactive ends closer together.

Q3: Which esterification method is best for sensitive downstream drug development? Causality: If your downstream application requires high purity without the risk of anhydride contamination, 4 using DCC (N,N'-Dicyclohexylcarbodiimide) and DMAP (4-Dimethylaminopyridine) is superior[4]. Because it operates at room temperature, it completely bypasses the thermal activation energy required for intramolecular anhydride formation, driving the reaction forward via a highly reactive O-acylisourea intermediate.

Troubleshooting Guide

Observed Issue	Root Cause	Recommended Solution
High Anhydride Formation	Excessive heating (>100°C) during acid-catalyzed Fischer esterification promotes intramolecular cyclization.	Lower the reaction temperature to 90-100°C. Use a 5 with toluene to azeotropically remove water at a lower boiling point[5], shifting the equilibrium away from dehydration[1][6].
Incomplete Conversion (Monoester)	Steric hindrance at the C2 position prevents the second equivalent of alcohol from reacting.	Switch from H₂SO₄ to p-Toluenesulfonic acid (p-TsOH)[6], increase the alcohol to 10+ equivalents, and extend the reaction time. Alternatively, switch to Protocol B (Steglich).
Difficult Purification / Emulsions	Dicyclohexylurea (DCU) byproduct from the Steglich reaction is slightly soluble in organic solvents, causing persistent haze.	Cool the crude reaction mixture to 0°C for 1 hour before filtration. Wash the filter cake exclusively with cold solvent to prevent DCU from redissolving.

Quantitative Data: Reaction Condition Optimization

The following table summarizes the expected outcomes when applying different esterification strategies to 2-phenylpentanedioic acid.

Method	Catalyst / Reagents	Temp (°C)	Time (h)	Diester Yield (%)	Anhydride Byproduct (%)
Standard Fischer	H₂SO₄	120 (Reflux)	12	45%	35%
Optimized Fischer	p-TsOH + Dean-Stark	110 (Toluene)	18	82%	<5%
Steglich Coupling	DCC, DMAP	25 (RT)	24	91%	Not Detected
Acid Chloride	SOCl₂, then ROH	0 to 60	8	78%	10%

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in physical and chemical checkpoints allow you to confirm the reaction's success in real-time.

Protocol A: Optimized Fischer Esterification (Dean-Stark Azeotropic Removal)

Best for scalable, cost-effective synthesis where moderate heating is acceptable.

• Setup: In a round-bottom flask, combine 1.0 eq of 2-phenylpentanedioic acid, 10.0 eq of the target alcohol (e.g., ethanol), and 0.1 eq of p-TsOH[6]. Add toluene (approx. 5 mL per gram of substrate).

• Apparatus: Attach a Dean-Stark trap filled with toluene, topped with a reflux condenser[5].

• Reaction: Heat the mixture to a gentle reflux (approx. 110°C).

  • Validation Checkpoint 1: Monitor the Dean-Stark trap. You should observe a distinct phase separation as water co-distills and sinks to the bottom of the trap. The theoretical yield of water is 2 equivalents.

  • Validation Checkpoint 2: The reaction is complete when the water level in the trap remains static for 1 hour.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (3 x 20 mL).

  • Validation Checkpoint 3: Check the pH of the final aqueous wash. It must be >7. This confirms the complete neutralization and removal of the p-TsOH catalyst and any unreacted monoester/starting material.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Steglich Esterification (Milder Conditions)

Best for sensitive applications, completely avoiding the glutaric anhydride byproduct.

• Setup: Dissolve 1.0 eq of 2-phenylpentanedioic acid and 2.5 eq of the target alcohol in anhydrous Dichloromethane (DCM). Add 0.1 eq of DMAP[4].

• Activation: Cool the flask to 0°C in an ice bath. Slowly add 2.2 eq of DCC dissolved in a minimum amount of DCM dropwise over 15 minutes.

  • Validation Checkpoint 1: Within 10–15 minutes of DCC addition, a fine white precipitate (Dicyclohexylurea, DCU) will begin to form. This visual cue confirms the successful formation of the highly reactive O-acylisourea intermediate.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 24 hours.

• Workup: Cool the mixture back to 0°C for 1 hour to maximize DCU precipitation. Filter the suspension through a Celite pad and wash the cake with cold DCM.

  • Validation Checkpoint 2: Run a TLC (Hexanes/Ethyl Acetate) or GC-MS on the filtrate. You should observe the complete disappearance of the starting material spot/peak and the absolute absence of the [M-H₂O] anhydride peak.

• Isolation: Wash the filtrate with 0.5 M HCl, then saturated NaHCO₃, dry over Na₂SO₄, and concentrate.

References

• 22.5: Acid Anhydride Chemistry - LibreTexts. Available at: [Link]

• Reactions of Acid Anhydrides - Reactory. Available at: [Link]

• Research into esterification of mixture of lower dicarboxylic acids by 2-ethylhexan-1-ol in the presence of p-toluenesulfonic acid - Semantic Scholar. Available at:[Link]

• Ester synthesis by esterification - Organic Chemistry Portal. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions - Master Organic Chemistry. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Acid Anhydrides | Reactory [reactory.app]
• 4. Ester synthesis by esterification [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Diastereomeric Ratios in 2-Phenylglutaric Acid Cyclizations

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically designed for researchers and drug development professionals struggling with stereochemical erosion or poor diastereomeric ratios (dr) during the synthesis and cyclization of 2-phenylglutaric acid derivatives.

Below, we dissect the root causes of stereochemical loss, provide self-validating experimental protocols, and map out the thermodynamic and kinetic pathways governing these transformations.

Section 1: Mechanistic Insights & Root Cause Analysis (FAQs)

Q1: During the synthesis of 2-phenylglutaric acid precursors via radical cyclization, why do I observe a poor diastereomeric ratio (dr ~ 1:1) when using alkyl substituents, but high dr with aryl substituents?

A1: This stereochemical discrepancy arises from a fundamental shift in the rate-determining step during conformationally controlled radical cyclizations. When the radical carbon bears an alkyl substituent, the cyclization rate ( kcyc​ ) is significantly faster than the conformational isomerization rate ( kiso​ ). Consequently, the reaction is stereouncontrolled, merely trapping the ground-state rotamer population.

However, introducing an aryl group (e.g., forming a 2-phenylglutaric derivative) delocalizes the radical, lowering its reactivity and reducing the cyclization rate. This shifts the reaction across the Curtin-Hammett borderline: conformational isomerization becomes faster than cyclization, allowing the system to react via the lowest-energy transition state, 1[1].

Fig 1. Curtin-Hammett control in radical cyclization forming 2-phenylglutaric derivatives.

Q2: When dehydrating 2-phenyl-4-alkylglutaric acids to their corresponding anhydrides, my isolated dr is significantly worse than my starting material's dr. What causes this stereochemical erosion?

A2: The erosion of dr during dehydrative cyclization (e.g., using acetic anhydride or acetyl chloride at reflux) is driven by the high acidity of the α -proton adjacent to the phenyl ring (C2). Under thermal or basic conditions, the activated carboxylate intermediate readily undergoes enolization. This planar enol intermediate obliterates the C2 stereocenter. Upon cyclization, the system thermodynamically equilibrates to favor the trans (anti) diastereomer to minimize steric clashes between the phenyl and alkyl groups, regardless of the starting material's initial syn/anti ratio.

Fig 2. Divergent cyclization pathways of 2-phenylglutaric acid derivatives.

Section 2: Experimental Workflows & Step-by-Step Protocols

Depending on your synthetic goal, you must choose between preserving existing stereocenters (Kinetic Control) or deliberately driving the reaction to the thermodynamic trans-product (Thermodynamic Control).

Protocol A: Kinetically Controlled Cyclization using T3P (Preserving dr)

Objective: Cyclize a diastereo-enriched 2-phenylglutaric acid to its anhydride without C2 epimerization. Causality: Propylphosphonic anhydride (T3P) acts as a mild, water-scavenging coupling agent that operates efficiently at room temperature. By using a weak, sterically hindered base (e.g., 2,6-lutidine), enolization at the α -phenyl position is completely suppressed.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of diastereo-enriched 2-phenylglutaric acid in anhydrous EtOAc (0.2 M) under an argon atmosphere.

• Activation: Add 1.2 eq of T3P (50% solution in EtOAc) dropwise at 0 °C.

• Base Addition: Add 2.0 eq of 2,6-lutidine. (Critical Note: Do not use unhindered bases like Et3N or DMAP, as they promote C2 deprotonation).

• Cyclization: Stir the reaction at 20 °C for 4 hours. Monitor completion via chiral HPLC.

• Workup: Wash the organic layer with cold 0.5 M HCl (to remove the base), followed by brine. Dry over MgSO 4​ and concentrate under reduced pressure at <30 °C. Self-Validation: Perform chiral HPLC on the crude mixture. The dr of the resulting anhydride should match the starting diacid within a 2% margin of error.

Protocol B: Thermodynamically Controlled Cyclization (Maximizing trans-dr)

Objective: Convert a mixed dr 2-phenylglutaric acid into a highly enriched trans-2-phenylglutaric anhydride. Causality: Refluxing in acetyl chloride forms the mixed anhydride intermediate, while the elevated temperature and liberated HCl promote rapid enolization at C2. The reversible nature of the anhydride formation allows the system to funnel into the more thermodynamically stable trans configuration.

Step-by-Step Methodology:

• Preparation: Suspend 1.0 eq of 2-phenylglutaric acid derivative in 5.0 eq of acetyl chloride.

• Equilibration: 2[2]. The solution will become homogeneous as the anhydride forms.

• Crystallization: Allow the mixture to cool to room temperature, then 2[2]. The addition of cold petroleum ether can further induce crystallization of the trans-anhydride.

• Isolation: 2[2]. Self-Validation: 1 H NMR analysis of the α -proton coupling constants ( J -values) in the rigid anhydride ring will confirm the trans diaxial/diequatorial relationship.

Section 3: Data & Troubleshooting Tables

Table 1: Impact of Cyclization Conditions on Diastereomeric Ratio (dr)

Cyclization Reagent	Temp (°C)	Base / Additive	Mechanistic Control	Typical dr (syn:anti)
T3P (Propylphosphonic anhydride)	20	2,6-Lutidine	Kinetic	Matches Starting Material
DCC / HOBt	25	None	Kinetic	Minor erosion (~5%)
Acetic Anhydride	140	NaOAc	Thermodynamic	5:95 (Favors trans)
Acetyl Chloride	52	None (HCl byproduct)	Thermodynamic	10:90 (Favors trans)

References

• Organic Letters (acs.org)
• The Journal of Organic Chemistry 1959 Volume 24 No.
• Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]

Reference Data & Comparative Studies

comparing 2-phenylpentanedioic acid and 3-phenylglutaric acid in cereblon binding

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The development of Proteolysis Targeting Chimeras (PROTACs) and molecular glues relies heavily on hijacking the CRL4^CRBN^ E3 ubiquitin ligase complex. While classical immunomodulatory imide drugs (IMiDs) like thalidomide and lenalidomide are the historical gold standards for Cereblon (CRBN) recruitment, their susceptibility to hydrolytic degradation limits their utility in long-term cellular assays and in vivo models.

This guide objectively compares two distinct chemical scaffolds—2-phenylpentanedioic acid and 3-phenylglutaric acid —in the context of CRBN binding. By dissecting their structural biology, hydrolytic stability, and binding kinetics, we establish why specific cyclized derivatives of these acids have emerged as superior, next-generation CRBN anchors[1].

The Pharmacophore Paradox: Open-Chain Acids vs. Cyclic Imides

To accurately compare 2-phenylpentanedioic acid and 3-phenylglutaric acid, we must first address a critical principle of CRBN pharmacology: open-chain dicarboxylic acids do not bind Cereblon [2].

The CRBN binding domain strictly requires a constrained, cyclic imide (a piperidine-2,6-dione core) to form the essential hydrogen-bonding network with the protein's active site[3]. In biological systems, open-chain glutaric acids are typically the inactive hydrolysis metabolites of IMiDs. Therefore, to evaluate their utility in drug design, we must compare their corresponding cyclized, active pharmacophores:

• 2-Phenylpentanedioic acid (also known as 2-phenylglutaric acid) cyclizes to form 3-phenylpiperidine-2,6-dione (3-phenylglutarimide)[3].

• 3-Phenylglutaric acid (also known as 3-phenylpentanedioic acid) cyclizes to form 4-phenylpiperidine-2,6-dione (4-phenylglutarimide)[4].

Fig 1. Cyclization of phenyl-dicarboxylic acids and their subsequent CRBN binding viability.

Structural Biology of the CRBN Tri-Tryptophan Pocket

The CRBN substrate receptor captures glutarimides via a narrow, hydrophobic "tri-tryptophan" cage (Trp380, Trp386, Trp400) and a critical histidine residue (His378)[3]. The spatial orientation of the phenyl substituent dictates whether the molecule acts as a potent degrader anchor or a steric mismatch.

The C3 Advantage (3-Phenylglutarimide): Derived from 2-phenylpentanedioic acid, the phenyl ring is located at the alpha-carbon (C3). Within the CRBN pocket, the C3 position points outward toward the solvent interface. This allows the phenyl ring to act as an optimal "exit vector" for linker attachment in PROTACs, projecting away from the tryptophan cage without disrupting the core hydrogen bonds[1].

The C4 Steric Clash (4-Phenylglutarimide): Derived from 3-phenylglutaric acid, the phenyl ring is located at the beta-carbon (C4). The C4 position points directly into the floor of the CRBN binding pocket. A bulky phenyl group at this position causes severe steric clashes with Trp386 and Trp400, completely abolishing binding affinity[1].

Fig 2. Spatial orientation of C3 vs C4 glutarimide substitutions in the CRBN pocket.

Comparative Performance Data

The replacement of the electron-withdrawing phthalimide group (found in thalidomide) with a simple phenyl ring (as in 3-phenylglutarimide) removes the electronic activation of the glutarimide carbonyls. This dramatically reduces susceptibility to base-catalyzed hydrolysis while maintaining nanomolar CRBN affinity[1],[2].

Compound / Derivative	Structural Role	CRBN Binding Affinity (IC₅₀)	Hydrolytic Stability (t₁/₂ at pH 7.4)	PROTAC Utility
2-Phenylpentanedioic Acid	Open-chain precursor	Inactive (>100 µM)	N/A	None (Prodrug/Precursor)
3-Phenylglutaric Acid	Open-chain precursor	Inactive (>100 µM)	N/A	None
3-Phenylglutarimide	C3-substituted imide	~1.5 - 3.0 µM	>72 hours	High (Stable exit vector)
4-Phenylglutarimide	C4-substituted imide	Inactive (>50 µM)	>72 hours	Poor (Steric clash)
Thalidomide (Ref)	C3-phthalimide imide	~1.2 µM	~12 - 24 hours	High (Prone to degradation)

Data synthesized from competitive fluorescence polarization assays and LC-MS/MS stability profiling[1],[2].

Experimental Methodologies

To ensure scientific integrity, the following protocols represent a self-validating workflow. They bridge the chemical synthesis of the active pharmacophores with their biological validation.

Protocol A: Urea-Mediated Cyclization of Dicarboxylic Acids

Causality: High thermal energy drives the condensation of the open-chain di-acid with urea, releasing ammonia and carbon dioxide to thermodynamically favor the closed imide ring[3].

• Preparation: Suspend 5.0 mmol of 2-phenylpentanedioic acid (or 3-phenylglutaric acid) and 10.0 mmol of urea in 25 mL of anhydrous xylene.

• Reaction: Heat the mixture to 150°C under reflux for 16 hours with continuous stirring.

• Purification: Concentrate the mixture under high vacuum. Dilute the residue with ethyl acetate, wash with 1N HCl and brine, dry over anhydrous Na₂SO₄, and evaporate.

• Validation: Perform LC-MS and ¹H-NMR. Self-Validation Check: Confirm the disappearance of the broad carboxylic acid OH stretch (~3000 cm⁻¹) and the appearance of the distinct imide NH stretch (~3200 cm⁻¹) via IR spectroscopy before proceeding to biological assays.

Protocol B: Competitive Fluorescence Polarization (FP) CRBN Binding Assay

Causality: FP measures the rotational dynamics of a fluorophore. A Cy5-labeled thalidomide tracer bound to the massive CRBN-DDB1 complex tumbles slowly (high polarization). If a test compound successfully binds the pocket, it displaces the tracer into the solution, causing it to tumble rapidly (low polarization)[5].

• Complex Assembly: Incubate 0.5 µM recombinant CRBN-DDB1 complex with 10 nM Cy5-labeled thalidomide tracer in assay buffer (50 mM Tris pH 7.5, 200 mM NaCl, 0.1% Pluronic F-68).

• Compound Titration: Add the cyclized test compounds (3-phenylglutarimide or 4-phenylglutarimide) in a 10-point dose-response titration (from 100 µM down to 0.1 nM).

• Equilibration & Reading: Incubate in the dark at room temperature for 30 minutes. Read on a microplate reader equipped with FP filters (Ex: 620 nm, Em: 688 nm).

• Validation: Include unlabeled thalidomide as a positive control. The assay is only valid if the positive control yields an IC₅₀ within 3-fold of 1.2 µM.

Protocol C: Hydrolytic Stability Profiling (LC-MS/MS)

Causality: IMiDs degrade via hydroxide-mediated ring opening. Monitoring the disappearance of the parent mass over time validates the stability advantage of the phenyl substitution over the electron-withdrawing phthalimide[2].

• Incubation: Spike 1 µM of 3-phenylglutarimide and thalidomide (parallel controls) into PBS (pH 7.4) containing 10% DMSO to ensure solubility.

• Sampling: Incubate at 37°C. Extract 50 µL aliquots at 0, 2, 4, 8, 24, 48, and 72 hours.

• Quenching: Immediately quench each aliquot with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 14,000 x g for 10 minutes and analyze the supernatant via LC-MS/MS (MRM mode) to calculate the half-life (t₁/₂).

Conclusion

When evaluating these two chemical starting points for targeted protein degradation, the distinction is absolute. 2-Phenylpentanedioic acid , upon cyclization to 3-phenylglutarimide, yields a highly stable, potent CRBN binder with an optimal exit vector for PROTAC design[1]. Conversely, 3-phenylglutaric acid and its resulting 4-phenylglutarimide derivative are structurally incompatible with the CRBN tri-tryptophan pocket due to severe steric clashes. For drug development professionals engineering next-generation degraders, the 2-phenylpentanedioic acid/3-phenylglutarimide axis represents a highly validated, non-hydrolyzable upgrade over classical IMiD scaffolds.

References

• Identification of a Primary Target of Thalidomide Teratogenicity Source: Science (2010) URL:[Link]

• Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs Source: Angewandte Chemie International Edition (2021) URL:[Link]

• C3-carbon linked glutarimide degronimers for target protein degradation (WO2017197046A1)

Sources

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation - Google Patents [patents.google.com]
• 4. C11H11NO2_Molecular formula [molbase.com]
• 5. benchchem.com [benchchem.com]

Absolute Configuration Assignment: A Comparative Guide to 2-Phenylglutaric Acid Reference Standards vs. Modern Alternatives

Determining the absolute configuration (AC) of chiral molecules is a foundational requirement in drug development, directly impacting a compound's pharmacodynamics, pharmacokinetics, and safety profile. While modern instrumental techniques have largely automated AC assignment, they are not infallible. As a Senior Application Scientist, I frequently encounter highly flexible or sterically congested molecules where spectroscopic or crystallographic methods fail or yield ambiguous results.

In these critical edge cases, classical chemical correlation using robust reference standards like 2-phenylglutaric acid (2-PGA) remains the gold standard for unequivocal AC assignment [1]. This guide objectively compares the utility of 2-PGA chemical correlation against modern alternatives and provides a self-validating experimental protocol for employing 2-PGA in your analytical workflows.

Comparative Analysis: 2-PGA vs. Instrumental Alternatives

To select the appropriate method for AC assignment, one must weigh the physical state of the sample, the flexibility of the molecule, and the acceptable margin of error. The table below summarizes the operational parameters of each technique.

Methodology	Sample Requirements	Destructive?	Primary Limitations	Confidence Level
2-PGA Chemical Correlation	Milligram scale, high purity	Yes (Chemical transformation)	Requires a synthetically viable pathway to the 2-PGA core	Absolute (Empirical matching)
Mosher's Method (NMR)	Microgram scale, functional group (-OH, -NH 2​ )	No (Derivatization can be reversed)	Conformational artifacts, NMR signal overlap	High (Model-dependent)
X-Ray Crystallography	Single crystal, heavy atom preferred	No	Inability to crystallize highly flexible or oily molecules	Absolute (Direct observation)
VCD / ECD Spectroscopy	Solution phase, milligram scale	No	Computationally prohibitive for highly flexible molecules	Moderate to High (Theory-dependent)

Mechanistic Insights: The Causality of Method Selection

Why do we still rely on chemical correlation when we have advanced NMR and computational tools? The answer lies in understanding the causality of failure modes inherent to instrumental methods.

The Pitfalls of Mosher's Method: Chiral derivatizing agents (like MTPA) rely on the assumption that the derivative adopts a specific extended conformation in solution. If the target molecule is sterically hindered, steric clash forces the molecule into non-ideal conformations. This disrupts the magnetic anisotropy expected by the model, leading to anomalous Δδ values and incorrect AC assignments.

The Computational Limits of VCD: Vibrational Circular Dichroism requires mapping experimental spectra to Time-Dependent Density Functional Theory (TD-DFT) calculations. For highly flexible molecules, the exponential increase in accessible conformers makes accurate Boltzmann weighting computationally prohibitive and highly prone to theoretical error.

The 2-PGA Advantage: 2-Phenylglutaric acid serves as an unimpeachable anchor point. By chemically transforming a complex, flexible target (such as a 2-arylpyrrolidine or a radical cyclization product) into 2-PGA, we systematically strip away the complex steric environment [2]. The assignment no longer relies on theoretical conformational models; it relies entirely on the empirical matching of macroscopic physical properties (optical rotation and chiral HPLC retention times) against an authentic (+)-(S)- or (-)-(R)-2-PGA reference standard.

Experimental Workflow: Self-Validating 2-PGA Chemical Correlation

To ensure scientific integrity, any chemical correlation protocol must be designed as a self-validating system . The following protocol describes the stereoretentive transformation of a 2-aryl cyclic system into 2-PGA.

Step 1: Stereoretentive Degradation

Subject the target molecule to oxidative cleavage using RuO 4​ (generated in situ from catalytic RuCl 3​ and NaIO 4​ in a biphasic CCl 4​ /CH 3​ CN/H 2​ O system) to degrade the non-phenyl ring systems while preserving the benzylic chiral center.

• Causality & Validation: RuO 4​ is a powerful oxidant that cleaves aliphatic rings but leaves the deactivated phenyl ring and the stereocenter intact. To make this self-validating, always run a parallel control degradation using a known racemic mixture of the target. This proves that the oxidative conditions do not induce epimerization at the benzylic position.

Step 2: Isolation and Esterification

Isolate the crude 2-phenylglutaric acid and treat it with trimethylsilyldiazomethane (TMSCHN 2​ ) in methanol to yield the dimethyl 2-phenylglutarate derivative.

• Causality: The free diacid is highly polar and prone to peak tailing in chromatography. Esterification increases volatility and ensures sharp, symmetrical peaks for high-resolution chiral HPLC analysis.

Step 3: Chiral HPLC Analysis

Inject the derivatized sample onto a chiral stationary phase (e.g., Daicel Chiralpak AD-H, using a Hexane/IPA mobile phase).

• Validation: First, co-inject the reaction product from the racemic control to establish the exact retention times ( tR1​ and tR2​ ) and confirm baseline resolution.

Step 4: Reference Standard Correlation

Co-inject the enantiopure (+)-(S)-2-PGA dimethyl ester reference standard. The peak that perfectly overlaps with the standard definitively assigns the configuration of the degraded target, which directly correlates back to the parent molecule [2].

Workflow Visualization

Workflow comparing 2-PGA chemical correlation with instrumental absolute configuration methods.

Conclusion

While modern instrumental techniques offer speed and convenience, they introduce theoretical assumptions that can falter under molecular complexity. By utilizing 2-phenylglutaric acid reference standards, researchers can bypass conformational ambiguities and establish absolute configuration with empirical certainty. When built upon a self-validating protocol, 2-PGA chemical correlation remains an indispensable tool in the rigorous landscape of drug development.

References

• Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)-2-Aryl-Boc-Pyrrolidines Source: Journal of the American Chemical Society URL:[Link]

• Stereocontrol in Radical Cyclization: Change in Rate-Determining Step Source: Organic Letters URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Evaluating Binding Affinity and Performance: 2-Phenylglutaric Acid Derivatives vs. Standard PROTAC E3 Ligands

Proteolysis-Targeting Chimeras (PROTACs) have fundamentally reshaped the landscape of targeted protein degradation (TPD). Historically, the vast majority of Cereblon (CRBN)-recruiting PROTACs have relied on immunomodulatory imide drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide. However, as the field matures, the inherent limitations of standard IMiDs—namely off-target "molecular glue" toxicity, hydrolytic instability, and suboptimal pharmacokinetics—have necessitated the development of novel E3 ligase binders.

Recently, 2-phenylglutaric acid derivatives, predominantly utilized as 2-phenylglutarimide (PG) moieties, have emerged as highly effective alternative CRBN binders. By strategically altering the exit vector and surface topology of the E3 ligase complex, PG-based PROTACs bypass off-target liabilities while significantly improving passive permeability and oral bioavailability[1][2].

This guide provides an objective, data-driven comparison between standard IMiD PROTACs and novel PG derivatives, detailing the mechanistic causality behind their performance differences and outlining the self-validating experimental protocols required to evaluate them.

Mechanistic Causality: Why Transition to 2-Phenylglutarimides?

To understand the performance shift from IMiDs to PG derivatives, we must analyze the structural biology and thermodynamics of E3 ligase engagement.

Ablation of Off-Target "Molecular Glue" Degradation

Standard IMiDs bind the tri-tryptophan pocket of CRBN and inadvertently create a composite protein-ligand surface. This new topology acts as a "molecular glue," recruiting neosubstrates like GSPT1 and the transcription factors IKZF1/3, which leads to well-documented hematological toxicities[1]. The introduction of a bulky phenyl ring at the C2 position of the glutarimide ring alters the topological landscape of the CRBN-ligand interface. This steric modification effectively abolishes the recruitment of GSPT1 and IKZF1/3, yielding a highly selective degradation profile restricted only to the PROTAC's intended target[1][3].

Enhanced Chemical Stability

The glutarimide ring in standard IMiDs is highly susceptible to aqueous hydrolysis, limiting both the shelf-life and the in vivo half-life of the resulting PROTACs. In PG derivatives, the phenyl group provides critical steric shielding, significantly reducing the hydrolysis rate of the glutarimide moiety and enhancing overall molecular stability[3].

Pharmacokinetics: Permeability and Oral Bioavailability

A major hurdle in PROTAC development is achieving oral bioavailability due to their high molecular weight. Transitioning away from standard benzimidazolone or strict IMiD binders to PG derivatives reduces the polar surface area (PSA) of the molecule. This reduction in PSA directly correlates with increased passive permeability and enhanced oral bioavailability[2].

Binary Affinity vs. Ternary Cooperativity

While standard IMiDs like lenalidomide exhibit strong binary affinity for CRBN (Kd ~295 nM), PG derivatives often display weaker binary binding (Kd ~2.52 μM)[4]. However, in the context of a PROTAC, target degradation is driven by ternary complex cooperativity rather than binary affinity. Because the PG moiety alters the exit vector, it can create highly productive protein-protein interactions between CRBN and the target protein. Consequently, PG-based PROTACs routinely achieve sub-nanomolar degradation concentrations (DC50) despite lower initial binary affinity[3].

Quantitative Data Comparison

The following table synthesizes the baseline performance metrics of standard IMiD ligands versus 2-phenylglutarimide derivatives when incorporated into PROTAC scaffolds.

Parameter	Standard IMiDs (e.g., Lenalidomide)	2-Phenylglutarimide (PG) Derivatives
CRBN Binary Affinity (Kd)	~295 nM[4]	~2.52 μM[4]
Off-Target Degradation	High (IKZF1/3, GSPT1)[1]	Negligible / Abolished[1]
Chemical Stability	Prone to glutarimide hydrolysis	High (Steric shielding by phenyl ring)[3]
Polar Surface Area (PSA)	High	Reduced[2]
Passive Permeability	Low to Moderate	High[2]
Oral Bioavailability	Poor to Moderate	Moderate to High[2]

Visualizing the Mechanistic Divergence

Fig 1: Mechanistic divergence between standard IMiDs and PG derivatives in off-target recruitment.

Self-Validating Experimental Protocols

To objectively evaluate and compare PG derivatives against standard IMiDs, researchers must employ a multi-tiered validation system. The following protocols are designed to establish causality between ligand structure, binding kinetics, and cellular phenotype.

Protocol 1: Binary Binding Kinetics via Surface Plasmon Resonance (SPR)

Rationale: While Fluorescence Polarization (FP) provides endpoint affinity, SPR elucidates real-time association (kon) and dissociation (koff) rates. For PG derivatives, prolonged residence time often compensates for lower absolute affinity, making kinetic data crucial.

• Immobilization: Immobilize biotinylated CRBN-DDB1 complex onto a Streptavidin (SA) sensor chip to ensure uniform orientation.

• Analyte Injection: Inject serial dilutions of the PROTAC (e.g., 10 nM to 10 μM) in running buffer (PBS, 0.05% Tween-20, 1% DMSO) to minimize non-specific binding.

• Measurement: Record sensorgrams at a flow rate of 30 μL/min at 25°C.

• Analysis: Fit the data using a 1:1 Langmuir binding model to derive Kd, kon, and koff. Self-Validation Check: Always run lenalidomide as an internal positive control. The assay is validated if lenalidomide yields a Kd of ~295 nM[4].

Protocol 2: Ternary Complex Formation via AlphaLISA

Rationale: A PROTAC's cellular efficacy is dictated by ternary complex stability, not just binary E3 affinity. This assay validates whether the altered exit vector of the PG derivative supports productive cooperativity with the target protein.

• Preparation: Incubate recombinant target protein (e.g., GST-tagged CDK2) and His6-tagged CRBN-DDB1 in a 384-well OptiPlate.

• Titration: Add a 12-point concentration gradient of the PROTAC (IMiD vs. PG).

• Bead Addition: Introduce Anti-GST Acceptor beads and Anti-His Donor beads under low-light conditions.

• Incubation: Incubate for 2 hours at room temperature to reach equilibrium.

• Detection: Read the plate at 615 nm upon excitation at 680 nm. Self-Validation Check: Plot the bell-shaped curve to calculate the hook effect and cooperativity factor (α). A functional PG PROTAC will show a robust peak signal despite a weaker binary Kd.

Protocol 3: Off-Target Profiling via Global Quantitative Proteomics

Rationale: To definitively prove that PG derivatives abolish the "molecular glue" effect on neosubstrates (GSPT1, IKZF1/3), an unbiased global proteomics approach is required[1].

• Cellular Treatment: Treat wild-type and CRBN-/- (negative control) cell lines with 1 μM of IMiD-PROTAC or PG-PROTAC for 12 hours.

• Sample Prep: Lyse cells, extract proteins, and perform tryptic digestion followed by TMT (Tandem Mass Tag) labeling for multiplexing.

• LC-MS/MS: Analyze the labeled peptides via high-resolution LC-MS/MS.

• Data Filtering: Filter data for proteins depleted >1.5-fold with an adjusted p-value < 0.05. Self-Validation Check: The assay is validated if GSPT1 and IKZF1/3 are depleted in the IMiD-PROTAC wild-type group, but remain completely unchanged in both the PG-PROTAC group and the CRBN-/- negative control group.

Experimental Workflow Visualization

Fig 2: Self-validating experimental workflow for evaluating PROTAC binding and degradation efficacy.

Conclusion

While standard IMiDs remain foundational tools in TPD, the integration of 2-phenylglutaric acid derivatives (PGs) represents a critical evolution in PROTAC design. By intentionally sacrificing a degree of binary CRBN affinity, PG derivatives optimize the topological interface—effectively eliminating off-target molecular glue toxicities while dramatically improving the physicochemical properties required for oral drug development.

References

• Relationship - CRBN - inhibits - GSPT1 - BioKB (European Journal of Medicinal Chemistry)
• Source: biorxiv.
• Source: nih.
• Source: semanticscholar.

Sources

• 1. BioKB - Relationship - CRBN - inhibits - GSPT1 [biokb.lcsb.uni.lu]
• 2. Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. biorxiv.org [biorxiv.org]